1,1-Difluoroethylsulfinylbenzene

Core Science & Biosynthesis

A Comparative Analysis of the Reactivity of Ethyl Phenyl Sulfoxide and Ethyl Phenyl Sulfone Bearing a Trifluoromethyl Group

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Organofluorine compounds are of paramount importance in modern drug discovery, with the trifluoromethyl group being a key substituent for enhancing metabolic stability, lipophilicity, and binding affinity.[1][2] This guide provides a detailed comparative analysis of the reactivity of two related organofluorine-sulfur compounds: (1,1-difluoroethyl)phenyl sulfoxide (PhSOCF2CH3) and (1,1-difluoroethyl)phenyl sulfone (PhSO2CF2CH3). The central theme is to elucidate how the oxidation state of the sulfur atom—sulfoxide (S(O)) versus sulfone (S(O)2)—dramatically alters the molecule's electronic properties and, consequently, its chemical reactivity. This analysis is critical for medicinal chemists and process developers in selecting the appropriate reagent and predicting reaction outcomes in the synthesis of complex pharmaceutical agents.

Introduction: The Subtle Power of the Sulfur Oxidation State

The introduction of fluorinated groups can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug molecule.[3] Ethyl trifluoromethyl sulfone and its sulfoxide analogue are valuable building blocks in this context. While structurally similar, the difference in the oxidation state of the central sulfur atom creates a profound divergence in their chemical behavior. The sulfone, with its sulfur in a higher oxidation state (+6), is a powerful electron-withdrawing group, rendering adjacent protons highly acidic and the sulfur atom itself less susceptible to nucleophilic attack. In contrast, the sulfoxide's sulfur (+4) is a chiral center and can act as both an electrophile and a nucleophile, participating in a richer array of chemical transformations, including Pummerer-type rearrangements.[4][5] Understanding these differences is crucial for their strategic application in synthesis.

Molecular Structure and Electronic Properties: A Tale of Two Sulfurs

The core difference between PhSOCF2CH3 and PhSO2CF2CH3 lies in the electronic environment of the sulfur atom.

• PhSO2CF2CH3 (Sulfone): The sulfur atom is in a tetrahedral geometry and a +6 oxidation state, bonded to two oxygen atoms, a phenyl group, and the trifluoroethyl group. The two S=O bonds are strong and polar, resulting in a significant electron-withdrawing effect through both induction and resonance. This makes the sulfone group one of the most powerful electron-withdrawing functionalities in organic chemistry.[6]

• PhSOCF2CH3 (Sulfoxide): The sulfur atom is in a trigonal pyramidal geometry and a +4 oxidation state. It possesses a lone pair of electrons, making it a chiral center. The single S=O bond also imparts an electron-withdrawing character, but it is less pronounced than in the corresponding sulfone. The lone pair on the sulfur atom allows it to act as a nucleophile.

This fundamental electronic disparity governs every aspect of their reactivity, from the acidity of adjacent protons to their behavior in redox reactions.

Comparative Reactivity Analysis

Acidity of α-Protons

A key differentiator in the reactivity of sulfoxides and sulfones is the acidity of the protons on the carbon atom adjacent (α) to the sulfur. The powerful electron-withdrawing nature of the sulfonyl group (SO2) in PhSO2CF2CH3 significantly stabilizes the resulting carbanion upon deprotonation of the α-carbon. This makes the α-protons of sulfones considerably more acidic than those of the corresponding sulfoxides.[6][7]

Compound	Functional Group	Typical pKa of α-Protons (in DMSO)
PhSO2R	Sulfone	~29-31[8][9]
PhSOR	Sulfoxide	~35[8]

Table 1: Approximate pKa values of α-protons for typical phenyl sulfones and sulfoxides in DMSO.

This difference in acidity has profound implications for their use in synthesis. The higher acidity of the α-protons in PhSO2CF2CH3 allows for easier deprotonation with a wider range of bases to form a stabilized carbanion. This carbanion can then react with various electrophiles, forming new carbon-carbon bonds. This is the basis for important reactions like the Julia-Kocienski olefination.[10][11]

Nucleophilic Attack at the Sulfur Atom

The sulfur atom in both sulfoxides and sulfones is electrophilic. However, the higher oxidation state and greater positive charge density on the sulfur in the sulfone group might suggest it is more susceptible to nucleophilic attack. In practice, the sulfoxide is often more reactive towards nucleophiles at the sulfur center. This is because the sulfone is a better leaving group, but the initial attack is often reversible and thermodynamically less favorable compared to reactions at the sulfoxide sulfur.

Furthermore, the lone pair on the sulfoxide sulfur allows it to be activated by electrophiles, such as anhydrides, which facilitates subsequent nucleophilic attack in reactions like the Pummerer rearrangement.[4][5]

Oxidation and Reduction

Oxidation:

• PhSOCF2CH3 (Sulfoxide): The sulfoxide group is readily oxidized to the corresponding sulfone.[12] This oxidation can be achieved with a variety of oxidizing agents, such as hydrogen peroxide or meta-chloroperoxybenzoic acid (m-CPBA).[13] Care must be taken to avoid over-oxidation, especially with strong oxidants.[14]

• PhSO2CF2CH3 (Sulfone): The sulfone group is generally resistant to further oxidation under standard conditions as the sulfur atom is already in its highest oxidation state (+6).

Reduction:

• PhSO2CF2CH3 (Sulfone): Reduction of sulfones to sulfoxides or sulfides is possible but typically requires strong reducing agents like lithium aluminum hydride (LiAlH4).

• PhSOCF2CH3 (Sulfoxide): Sulfoxides can be reduced to the corresponding sulfides using a variety of reagents, including milder reducing agents.

The ease of oxidation of the sulfoxide and the general inertness of the sulfone to oxidation provide a clear distinction in their chemical handling and reaction planning.

Thermal Stability

Both trifluoromethylated sulfoxides and sulfones generally exhibit high thermal stability, a property enhanced by the presence of strong carbon-fluorine bonds.[15][16] Phenyl trifluoromethyl sulfone, in particular, has been noted for its considerable thermal stability, showing no exothermic effects up to 160°C even in the presence of strong acid.[17] This robustness makes sulfones suitable for reactions that require elevated temperatures.

Experimental Protocols & Methodologies

Protocol: Oxidation of PhSOCF2CH3 to PhSO2CF2CH3

This protocol describes a typical laboratory-scale oxidation of a trifluoromethyl sulfoxide to the corresponding sulfone using hydrogen peroxide as a relatively green oxidizing agent.

Materials:

• Ethyl trifluoromethyl phenyl sulfoxide (PhSOCF2CH3)

• Hydrogen peroxide (30% aqueous solution)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

• Dissolve ethyl trifluoromethyl phenyl sulfoxide (1.0 eq) in trifluoroacetic acid in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add hydrogen peroxide (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 3-5 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by adding it to a stirred, cooled mixture of dichloromethane and saturated aqueous sodium sulfite solution to destroy any excess peroxide.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude ethyl trifluoromethyl phenyl sulfone.

• Purify the product by column chromatography on silica gel if necessary.

Causality: Trifluoroacetic acid acts as a catalyst, activating the hydrogen peroxide to facilitate the oxidation of the sulfoxide.[13] The use of a slight excess of hydrogen peroxide ensures complete conversion. The sodium sulfite quench is a critical safety step to neutralize the oxidizing agent.

Protocol: α-Deprotonation and Alkylation of PhSO2CF2CH3

This protocol illustrates the generation of a carbanion from a trifluoromethyl sulfone and its subsequent reaction with an electrophile, a key transformation leveraging the acidity of the α-protons.

Materials:

• Ethyl trifluoromethyl phenyl sulfone (PhSO2CF2CH3)

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) solution in hexanes

• Electrophile (e.g., benzyl bromide)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Brine

• Anhydrous sodium sulfate

• Schlenk flask, syringes, magnetic stirrer, low-temperature bath (e.g., dry ice/acetone)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (nitrogen or argon), add anhydrous THF and cool to -78 °C.

• Add the ethyl trifluoromethyl phenyl sulfone (1.0 eq) to the cooled THF.

• Slowly add n-butyllithium (1.05 eq) dropwise via syringe. A color change is often observed, indicating carbanion formation. Stir the solution at -78 °C for 30 minutes.

• Add the electrophile (e.g., benzyl bromide, 1.1 eq) dropwise to the carbanion solution.

• Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for an additional 2 hours or until TLC/LC-MS indicates completion.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the resulting product by flash column chromatography.

Causality: The low temperature (-78 °C) is crucial to prevent side reactions and ensure the stability of the organolithium reagent and the resulting carbanion. Anhydrous conditions are essential as organolithium reagents react violently with water. The use of a strong, non-nucleophilic base like n-BuLi is necessary to deprotonate the α-carbon of the sulfone.

Visualization of Reactivity Differences

Diagram: Comparative Acidity and Carbanion Formation

Caption: Acidity comparison of α-protons in sulfone vs. sulfoxide.

Diagram: Oxidation Pathway

Caption: Oxidation pathway from sulfoxide to the stable sulfone.

Applications in Drug Development

The distinct reactivities of trifluoromethylated sulfoxides and sulfones make them versatile tools in medicinal chemistry.

• Sulfones (PhSO2CF2CH3): Their primary utility lies in their role as precursors to stabilized carbanions for the construction of complex molecular scaffolds. The Julia-Kocienski olefination, which utilizes sulfones to create alkenes, is a powerful C-C bond-forming reaction used in the synthesis of natural products and drug candidates.[18][19] The high stability of the sulfone group also makes it a desirable final-state functional group in drug molecules, where it can act as a hydrogen bond acceptor and improve physicochemical properties.[3]

• Sulfoxides (PhSOCF2CH3): The chirality of the sulfoxide group and its more nuanced reactivity make it a valuable synthetic intermediate. It can be used to introduce chirality, and its conversion to a sulfone can be a strategic step in a synthetic sequence. Furthermore, sulfoxides themselves are present in several approved drugs.

The choice between a sulfoxide and a sulfone in a synthetic strategy depends on whether the goal is to utilize the acidity of the α-protons (favoring the sulfone) or to exploit the reactivity at the sulfur center (favoring the sulfoxide).

Conclusion

The reactivity of ethyl trifluoromethyl phenyl sulfoxide and its corresponding sulfone are fundamentally governed by the oxidation state of the sulfur atom. The sulfone's powerful electron-withdrawing nature leads to highly acidic α-protons and general stability, making it an excellent tool for carbanion-based C-C bond formation. In contrast, the sulfoxide offers a chiral center and a more reactive sulfur atom that can participate in a broader range of transformations, including oxidation and Pummerer-type reactions. A thorough understanding of these differences is essential for drug development professionals to effectively harness the potential of these valuable fluorinated building blocks in the synthesis of next-generation therapeutics.

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• NINGBO INNO PHARMCHEM CO.,LTD. Phenyl Trifluoromethyl Sulfone: Synthesis, Applications, and Mechanistic Insights for Organic Chemistry. Available at: [Link]

• Wikipedia. Trifluoromethylation. Available at: [Link]

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• ACS Publications. Oxidative Trifluoromethylation and Trifluoromethylthiolation Reactions Using (Trifluoromethyl)trimethylsilane as a Nucleophilic CF3 Source. Accounts of Chemical Research. Available at: [Link]

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• ResearchGate. Kinetics, mechanism and thermochemistry of the gas phase reactions of CF3CH2OCH2CF3 with OH radicals: A theoretical study. Available at: [Link]

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• National Institutes of Health. One pot synthesis of trifluoromethyl aryl sulfoxides by trifluoromethylthiolation of arenes and subsequent oxidation with hydrogen peroxide. Available at: [Link]

• MDPI. Added Complexity!—Mechanistic Aspects of Heterobimetallic Complexes for Application in Homogeneous Catalysis. Available at: [Link]

• Khan Academy. Oxidation of alcohols I: Mechanism and oxidation states. Available at: [Link]

• MDPI. Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles. Available at: [Link]

• ResearchGate. Solid‐State Radical C−H Trifluoromethylation Reactions Using Ball Milling and Piezoelectric Materials. Available at: [Link]

• PubMed. Mechanistic and kinetic study on the reactions of coumaric acids with reactive oxygen species: a DFT approach. Available at: [Link]

• PubMed. Oxidation of HSO3- in aqueous suspensions of alpha-Fe2O3, alpha-FeOOh, beta-FeOOH and gamma-FeOOH in the dark and under illumination. Available at: [Link]

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Metabolic Pathway and Profiling of Aryl-S-CF₂CH₃ Thioethers

An In-Depth Technical Guide for Drug Discovery

Executive Summary

The incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, primarily utilized to modulate lipophilicity (LogP), metabolic stability, and binding affinity. While the trifluoromethylthio group (–SCF₃ ) has been widely adopted, it often imposes a significant lipophilicity penalty. The α,α-difluoroethyl thioether (–S-CF₂CH₃) motif has emerged as a superior bioisostere, offering improved physicochemical properties (lower LogP) while maintaining metabolic robustness.

This guide details the metabolic fate of the aryl-S-CF₂CH₃ moiety, distinguishing its unique stability profile from its oxygenated counterparts (–OCF₂CH₃) and perfluorinated analogs.[1][2][3][4]

Physicochemical & Structural Context

The metabolic behavior of the –S-CF₂CH₃ group is governed by the electron-withdrawing nature of the gem-difluoro (

) unit adjacent to the sulfur atom.

• Lipophilicity: The –S-CF₂CH₃ group is significantly less lipophilic than the –SCF₃ group.[1][2][3][4][5] This reduction in LogP improves aqueous solubility and reduces non-specific binding, optimizing the pharmacokinetic (PK) profile.

• Electronic Effect: The

  group lowers the electron density on the sulfur atom compared to non-fluorinated thioethers (e.g., –S-Et), but the sulfur remains nucleophilic enough to undergo oxidation.

• Bond Stability: Unlike the oxygen analog (–OCF₂CH₃), which is prone to hydrolytic defluorination (releasing fluoride and forming acetate esters), the C–S–CF₂ bond system exhibits remarkable hydrolytic stability.

Substituent	Electronic Effect ( )	Lipophilicity ( )	Metabolic Vulnerability
–S-CH₂CH₃	-0.03	1.07	S-oxidation, Dealkylation
–S-CF₃	0.50	1.44	S-oxidation (Slow)
–S-CF₂CH₃	Intermediate	< 1.44	S-oxidation (Rapid), Stable to Defluorination

Primary Metabolic Pathway: S-Oxidation Cascade

The dominant metabolic route for aryl-S-CF₂CH₃ thioethers is sequential S-oxidation. Unlike alkyl thioethers that may undergo S-dealkylation, the strength of the

and bonds directs enzymatic attack almost exclusively to the sulfur lone pairs.

Phase I Metabolism

• Rapid Sulfoxidation: The thioether is rapidly oxidized to the corresponding sulfoxide (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ).[3][4] This step is stereoselective, often yielding enantiomeric excesses (approx. 54–60% ee) depending on the specific Cytochrome P450 (CYP) isoform involved.

• Slow Sulfonation: The sulfoxide is subsequently oxidized to the sulfone (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  ) at a significantly slower rate.[1][3][4]

• Metabolic Stability (Null Pathways):

  • No Defluorination: In direct contrast to aryl-OCF₂CH₃ ethers, the thioether does not release fluoride ions or cleave the fluoroalkyl chain.

  • No Terminal Hydroxylation: Experimental models (e.g., C. elegans, mammalian microsomes) show no evidence of hydroxylation at the terminal methyl (

    ) group, likely due to the steric shielding and electronic deactivation by the adjacent group.

Enzymology[6][7]

• Cytochrome P450 (CYP): The primary drivers of this pathway are CYP monooxygenases.[7] The electron-deficient nature of the sulfur (due to

  ) may alter the specific isoform selectivity compared to standard thioethers, but general S-oxidizers (e.g., CYP3A4, CYP2C9) are the likely catalysts.

• Flavin-containing Monooxygenases (FMO): While FMOs typically oxidize nucleophilic sulfur, the reduced nucleophilicity of the

  motif may reduce FMO contribution relative to P450s.

Pathway Visualization

The following diagram illustrates the sequential oxidation and the divergence from the unstable oxygen-analog pathway.

Figure 1: The metabolic cascade of aryl-S-CF₂CH₃ thioethers, highlighting the stability of the C-S-C framework against defluorination.[1][2]

Experimental Protocols for Validation

To confirm this pathway for a specific drug candidate, the following self-validating protocols are recommended.

Protocol A: In Vitro Microsomal Stability & Metabolite ID

Objective: Determine intrinsic clearance (

) and identify S-oxidation products.

• Preparation:

  • Thaw pooled human liver microsomes (HLM) (20 mg/mL protein).

  • Prepare substrate stock (10 mM in DMSO). Dilute to 1 µM final incubation concentration in phosphate buffer (100 mM, pH 7.4).

• Incubation:

  • Pre-incubate HLM (0.5 mg/mL final) with substrate for 5 min at 37°C.

  • Initiation: Add NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).

  • Timepoints: Quench aliquots at 0, 5, 15, 30, and 60 min using ice-cold acetonitrile containing internal standard (IS).

• Analysis (LC-MS/MS):

  • Centrifuge samples (4000 rpm, 20 min). Inject supernatant.

  • Mass Transitions (Q1/Q3):

    • Parent:

    • Sulfoxide:

      (Look for characteristic +16 Da shift).

    • Sulfone:

      (Look for +32 Da shift).

  • Verification: Monitor for loss of HF (M-20) or defluorinated species to confirm stability.

Protocol B: Chiral Sulfoxide Profiling

Objective: Assess the stereoselectivity of the first oxidation step (relevant for toxicity/efficacy if the sulfoxide is active).

• Column Selection: Use a chiral stationary phase (e.g., Chiralpak AD-H or OD-H).

• Mobile Phase: Isocratic elution with Hexane:IPA (e.g., 90:10).

• Detection: UV/Vis or MS.

• Calculation: Determine Enantiomeric Excess (

  ) of the Da metabolite.

  • Note: Significant

    suggests specific enzymatic catalysis (likely CYP) rather than chemical auto-oxidation.

Implications for Drug Design[8][9]

• Bioisosterism: The –S-CF₂CH₃ group is a robust bioisostere for –SCF₃. It retains the metabolic blockade of the aromatic ring but provides a "softer" lipophilicity profile.

• Safety: The lack of defluorination avoids the release of fluoride ions, which can be a toxicity concern (fluorosis) with less stable fluoro-alkoxy groups.

• PK Modulation: The rapid conversion to sulfoxide increases polarity (

  drops). This must be accounted for in PK/PD modeling, as the circulating species may largely be the sulfoxide rather than the parent thioether.

References

• Klenke, B. et al. (2019). Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif. Beilstein Journal of Organic Chemistry, 15, 1440–1447.

• Hanioka, N. et al. (2007). Cytochromes P450 catalyze oxidation of alpha,beta-unsaturated aldehydes. Archives of Biochemistry and Biophysics, 464(2), 187-96.[8]

• Lombardo, F. et al. (2014). In Silico Prediction of Clearance and Metabolic Stability. Comprehensive Medicinal Chemistry II.

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stability of alpha,alpha-difluoroalkyl sulfoxides

Stability of -Difluoroalkyl Sulfoxides: A Technical Guide

Executive Summary

-Difluoroalkyl sulfoxides ( ) represent a high-value pharmacophore in modern medicinal chemistry. They serve as bioisosteres for carbonyls and sulfones, offering a unique combination of metabolic resistance , lipophilicity modulation , and electronic tuning .

This guide provides a deep technical analysis of their stability profile. Unlike their non-fluorinated counterparts, these moieties exhibit exceptional resistance to oxidative metabolism and Pummerer-type rearrangements, primarily due to the "fluorine effect"—the high electronegativity and bond strength of the C-F bond which alters the electronic landscape of the sulfinyl group.

Part 1: Structural & Electronic Properties

The Fluorine Effect on the Sulfinyl Group

The introduction of two fluorine atoms at the

-position drastically alters the physicochemical properties of the sulfoxide.

• Bond Shortening & Strengthening: The high electronegativity of fluorine (

  ) induces a strong inductive effect ( ), pulling electron density from the carbon-sulfur bond. This results in a shortening of the bonds and a slight strengthening of the bond due to electrostatic attraction, a phenomenon often described in the context of the anomeric effect in similar heteroatom systems.

• Dipole Modulation: The sulfoxide group is highly polar (

  ). The adjacent group creates a counter-dipole, reducing the overall basicity of the sulfinyl oxygen. This has direct implications for hydrogen bonding capability and permeability.

• Acidity Modulation (The

  Case): For difluoromethyl sulfoxides ( ), the remaining -proton is significantly more acidic than in methyl sulfoxides due to the electron-withdrawing nature of both the sulfoxide and the fluorines.

  • pKa (DMSO):

    for aryl difluoromethyl sulfoxides.[1]

  • Comparison: This is

    log units more acidic than non-fluorinated alkyl sulfoxides (pKa ).

Configurational Stability

Sulfoxides are chiral at the sulfur atom. A critical concern in drug development is the risk of racemization.

• Mechanism: Racemization occurs via pyramidal inversion.

• Thermal Stability:

  -Difluoroalkyl sulfoxides are configurationally stable at physiological and standard processing temperatures.

  • Inversion Barrier (

    ): at .[1][2]

  • Half-life: While stable at room temperature, difluoromethyl sulfoxides exhibit a slightly faster inversion rate (shorter half-life) at extreme temperatures (

    ) compared to trifluoromethyl analogs, likely due to subtle electronic destabilization of the ground state versus the transition state.

Part 2: Stability Profile

Metabolic Stability (The "Metabolic Block")

One of the primary drivers for incorporating the

moiety is to block oxidative metabolism.

• CYP450 Resistance: In non-fluorinated sulfoxides (

  ), the -carbon is a "soft spot" for metabolic oxidation (hydroxylation), leading to unstable hemi-thioacetals that decompose.

• The Block: The

  bond ( ) is too strong for typical Cytochrome P450 abstraction. Furthermore, the -difluoro substitution removes the abstractable hydrogens (in the case of fully substituted alkyl groups) or sterically and electronically deactivates the remaining proton (in ).

• Sulfoxide Oxidation: The sulfur atom itself can still be oxidized to a sulfone (

  ), but the electron-withdrawing group reduces the nucleophilicity of the sulfur lone pair, making this oxidation slower than in alkyl sulfoxides.

Chemical Stability & Pummerer Resistance

The Pummerer rearrangement is a common decomposition pathway for sulfoxides under acidic/acylating conditions, leading to

-functionalization and reduction to sulfides.

• The Mechanism: Classical Pummerer requires the abstraction of an

  -proton to form a thionium ion intermediate.

• Resistance:

  • -Difluoroalkyl ( ): With zero -protons, the reaction is mechanistically impossible. These compounds are immune to Pummerer conditions.

  • Difluoromethyl (

    ): While one proton exists, the strong electron-withdrawing effect of the fluorine atoms makes the formation of the requisite thionium ion highly unfavorable energetically.

Hydrolytic Stability

The

linkage is robust against hydrolysis under physiological conditions (pH 1-9). Unlike -fluoro ethers which can be labile, the sulfoxide bond does not facilitate the elimination of fluoride easily. However, under extremely basic conditions (e.g., ), deprotonation of species can lead to carbanion formation, which may undergo further reactions or decomposition if not trapped.

Comparative Stability Data

Parameter	Methyl Sulfoxide ( )	Difluoromethyl Sulfoxide ( )	Trifluoromethyl Sulfoxide ( )
pKa ( -H)		(in DMSO)	N/A (No H)
Metabolic Stability	Low ( -hydroxylation)	High (Blocked -site)	Very High
Pummerer Risk	High	Low/Resistant	Immune
Racemization
Lipophilicity ( )	Hydrophilic	Moderate	Lipophilic

Part 3: Visualization of Stability Logic

Caption: Stability logic flow demonstrating the resistance of

-difluoroalkyl sulfoxides to common degradation pathways.

Part 4: Experimental Protocols

Synthesis: Selective Oxidation of -Difluoro Sulfides

The most reliable route to these sulfoxides is the controlled oxidation of the corresponding sulfide. Over-oxidation to the sulfone is the primary impurity risk.

Protocol:

• Substrate: Dissolve 1.0 equiv of aryl/alkyl

  -difluoroalkyl sulfide in ( ).

• Reagent: Cool to

  . Add 1.0-1.1 equiv of m-CPBA (meta-chloroperbenzoic acid) dropwise.

  • Note: Using exactly 1.0 equiv is critical to avoid sulfone formation.

• Reaction: Stir at

  for 1-2 hours. Monitor by TLC/LCMS.

• Quench: Quench with saturated aqueous

  and (to destroy excess peroxide).

• Workup: Extract with DCM, dry over

  , and concentrate.

• Purification: Flash chromatography (typically Silica, Hexane/EtOAc gradient).

Stability Assay: Metabolic Stability (Microsomal)

To validate the metabolic blocking effect in a drug discovery context:

Protocol:

• Preparation: Prepare a

  stock of the test compound in DMSO.

• Incubation: Dilute to

  in phosphate buffer (pH 7.4) containing liver microsomes (human/rat, ).

• Initiation: Pre-incubate at

  for 5 min. Start reaction by adding NADPH ( ).

• Sampling: Aliquot at

  min. Quench immediately in ice-cold acetonitrile containing internal standard.

• Analysis: Centrifuge and analyze supernatant by LC-MS/MS.

• Calculation: Plot

  vs. time to determine and . Compare with non-fluorinated analog.

Part 5: Synthesis Workflow Diagram

Caption: Standard synthetic workflow for accessing difluoromethyl sulfoxides via sulfide oxidation.

References

• Aryl Fluoroalkyl Sulfoxides: Optical Stability and pKa Measurement Source: European Journal of Organic Chemistry, 2021(36).[1] URL:[Link] Significance:[1][3][4][5][6][7][8][9][10][11][12][13] Defines the configurational stability limits and acidity of the

  -proton.
• -C–H Difluoroalkylation of Alkyl Sulfoxides via Intermolecular Pummerer Reaction Source: Organic Chemistry Frontiers, 2021. URL:[Link] Significance: Demonstrates the synthesis of these moieties and implies their stability under Pummerer conditions.

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry Source: Pharmaceuticals, 2023. URL:[Link] Significance:[1][3][4][5][6][7][8][9][10][11][12][13] Provides broader context on the metabolic stability conferred by fluorinated motifs.[10]

• Nucleophilic Fluorine Substitution Reaction of

  -Carbonyl Benzyl Bromide Source: Royal Society of Chemistry (RSC) Advances, 2024. URL:[Link] Significance: Discusses nucleophilic substitution stability and methods relevant to fluorinated alkyl chains.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stereoselective formation of glycosyl sulfoxides and their subsequent equilibration: ring inversion of an alpha-xylopyranosyl sulfoxide dependent on the configuration at sulfur - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. WO2005097739A2 - Nucleophilic substitution reactions of difluoromethyl phenyl sulfone with alkyl halides leading to the facile synthesis of terminal 1,1-difluoro-1-alkenes and difluoromethylalkanes - Google Patents [patents.google.com]
• 6. par.nsf.gov [par.nsf.gov]
• 7. nagasaki-u.repo.nii.ac.jp [nagasaki-u.repo.nii.ac.jp]
• 8. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthetic strategies to α-trifluoromethyl and α-difluoromethyl substituted α-amino acids - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. Frontiers | How the Nature of an Alpha-Nucleophile Determines a Brønsted Type-Plot and Its Reaction Pathways. An Experimental Study [frontiersin.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

chiral characteristics of fluorinated sulfoxides

Executive Summary

The incorporation of fluorine into chiral sulfoxides represents a high-value strategy in modern medicinal chemistry. Beyond serving as bioisosteres for carbonyls or sulfones, fluorinated sulfoxides offer a unique "stereoelectronic handle." The high electronegativity of fluorine, combined with the chirality of the sulfur atom (

), creates specific dipole vectors and conformational preferences (the gauche effect) that can lock bioactive conformations and modulate metabolic stability. This guide analyzes the physicochemical distinctiveness of these motifs, details robust synthetic pathways for their enantioenrichment, and provides self-validating protocols for their application.

The Fluorine-Sulfoxide Synergy: Stereoelectronic Principles

The introduction of fluorine alpha to a chiral sulfinyl group is not merely a steric modification; it fundamentally alters the molecular orbital landscape.

The Gauche Effect and Conformational Locking

In

-fluoro sulfoxides, the C–F bond tends to align gauche to the S=O bond rather than anti. This is counter-intuitive to steric repulsion but is driven by hyperconjugation.

• Mechanism: The electron-rich

  or orbital donates electron density into the low-lying antibonding orbital.

• Impact: This interaction "locks" the conformation, reducing the entropic penalty upon binding to a protein target.

Acidity and pKa Modulation

Fluorine drastically increases the acidity of

-protons.

• Non-fluorinated Sulfoxides (e.g., DMSO): pKa

  35.
• -Difluoro Sulfoxides: pKa 20–22 (in DMSO).[1]

• Implication: This acidity allows for functionalization (e.g., alkylation) under much milder basic conditions, avoiding the harsh organolithiums typically required for sulfoxide functionalization.

Stereochemical Stability: The Racemization Barrier

A critical concern for researchers is whether the electron-withdrawing nature of fluorine compromises the configurational stability of the sulfur center.

Comparative Inversion Barriers (

at 214°C):

Compound Class	Substituent ( )	(kcal/mol)	Half-life ( ) at 25°C
Alkyl Aryl Sulfoxide		~39.0	> 1000 Years
Difluoromethyl Sulfoxide		~38.7	> 1000 Years
Trifluoromethyl Sulfoxide		~38.2	> 1000 Years

Analysis: While the highly electronegative

group slightly lowers the inversion barrier (likely by stabilizing the planar transition state via inductive withdrawal), the barrier remains sufficiently high ( 38 kcal/mol) to treat these compounds as optically stable at physiological and ambient storage temperatures. Racemization is only a risk during high-temperature catalysis (>150°C).

Synthetic Strategies for Enantioenrichment[4][5][6][7]

Two primary routes exist for accessing chiral fluorinated sulfoxides: Asymmetric Oxidation (Catalytic) and Nucleophilic Substitution (Stoichiometric).

Diagram 1: Synthetic Workflow Decision Matrix

Caption: Decision matrix for selecting the optimal synthetic route based on substrate availability and stereochemical requirements.

Application Case Study: The Julia-Kocienski Olefination

Fluorinated sulfoxides are not just end-products; they are powerful reagents for constructing fluoroalkenes. The Julia-Kocienski olefination utilizing fluorinated heteroaryl sulfones (derived from sulfoxides) allows for the stereoselective synthesis of monofluoroalkenes, a common motif in peptide mimetics.

Diagram 2: Mechanism of Fluorinated Olefination

Caption: Mechanistic pathway of the Julia-Kocienski reaction using fluorinated sulfones, highlighting the critical Smiles rearrangement step.

Experimental Protocol: Enantioselective Oxidation of Aryl Trifluoromethyl Sulfides

This protocol utilizes a modified Kagan oxidation system. It is preferred for its operational simplicity and high enantioselectivity for fluorinated substrates.

Objective: Synthesis of (R)-Phenyl Trifluoromethyl Sulfoxide (

).

Reagents & Materials

• Substrate: Phenyl trifluoromethyl sulfide (1.0 eq).

• Catalyst Precursor:

  (1.0 eq).

• Chiral Ligand:

  -(-)-Diethyl tartrate (DET) (2.0 eq).

• Oxidant: Cumene hydroperoxide (CHP) (1.0 eq).

• Solvent: Dichloromethane (DCM), anhydrous.

• Additives: Water (1.0 eq) – Critical for forming the active bridged Ti-species.

Step-by-Step Methodology

• Catalyst Formation (The "Aging" Step):

  • In a flame-dried flask under Argon, dissolve

    (2.84 g, 10 mmol) and -DET (4.12 g, 20 mmol) in DCM (50 mL).

  • Add water (180

    L, 10 mmol) precisely via microsyringe.

  • Checkpoint: Stir at room temperature for 30 minutes. The solution should turn from colorless to light yellow, indicating the formation of the catalytic species.

• Substrate Addition:

  • Cool the mixture to -20°C using an immersion cooler or cryostat. Note: Temperature control is vital for ee.

  • Add Phenyl trifluoromethyl sulfide (1.78 g, 10 mmol). Stir for 10 minutes to equilibrate.

• Oxidation:

  • Add Cumene hydroperoxide (CHP) dropwise over 20 minutes.

  • Maintain stirring at -20°C for 24–48 hours. Monitor conversion by

    NMR (shift from sulfide ppm to sulfoxide ppm).

• Workup & Purification:

  • Quench with water (10 mL). Stir vigorously for 1 hour to hydrolyze titanium species (formation of white gel).

  • Filter through a pad of Celite to remove titanium salts. Wash with DCM.

  • Wash the filtrate with 1M

    (to remove excess peroxide) and Brine.

  • Dry over

    and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc 9:1).

• Validation (Self-Check):

  • Yield: Expect 70–85%.

  • Enantiomeric Excess (ee): Determine by Chiral HPLC (e.g., Chiralcel OD-H column). Expect >90% ee.[2]

  • Absolute Configuration: Confirm by comparing optical rotation

    with literature values (typically dextrorotatory for the R-isomer in this series).

References

• Conform

  -Fluoro Sulfur Motifs. Chemistry – A European Journal, 2020.

• Aryl Fluoroalkyl Sulfoxides: Optical Stability and pKa Measurement. ResearchGate, 2022.

• Enantioselective Synthesis of Chiral Sulfinyl Compounds. Chemical Reviews, 2020.

• Synthesis of Fluoroolefins via Julia-Kocienski Olefination. Beilstein Journal of Organic Chemistry, 2013.

• Pyramidal Inversion Mechanism of Simple Chiral and Achiral Sulfoxides. The Journal of Physical Chemistry A, 2006.

Sources

• 1. researchgate.net [researchgate.net]
• 2. application.wiley-vch.de [application.wiley-vch.de]

Protocols & Analytical Methods

selective oxidation of (1,1-difluoroethyl)(phenyl)sulfane

Application Note: Selective Oxidation of (1,1-Difluoroethyl)(phenyl)sulfane

Executive Summary & Scientific Rationale

The (1,1-difluoroethyl) group (

) is a critical bioisostere in medicinal chemistry, offering lipophilicity modulation and metabolic stability superior to non-fluorinated alkyl chains. However, the synthesis of its oxidized derivatives—(1,1-difluoroethyl)(phenyl)sulfoxide and (1,1-difluoroethyl)(phenyl)sulfone —presents a specific challenge: the strong electron-withdrawing nature of the -difluoro group significantly reduces the nucleophilicity of the sulfur atom.

Standard oxidation protocols often fail to discriminate between the sulfoxide and sulfone states or require harsh conditions that degrade the sensitive fluoroalkyl moiety. This guide provides two high-fidelity protocols:

• Protocol A (Sulfoxide): A chemically distinct, "self-braking" oxidation using HFIP-activated hydrogen peroxide.

• Protocol B (Sulfone): An exhaustive oxidation using Oxone® to ensure complete conversion.

Key Mechanistic Insight: In typical alkyl sulfides, the first oxidation (S

S=O) is much faster than the second (S=O O=S=O). In (1,1-difluoroethyl)(phenyl)sulfane, the group deactivates the sulfur lone pair, compressing this rate difference. Therefore, electrophilic activation of the oxidant (via fluorinated solvents) is more effective than simply increasing temperature.

Reaction Logic & Pathway Visualization

The following diagram illustrates the divergent pathways and the critical decision points for selectivity.

Figure 1: Divergent oxidation pathways.[1][2] Protocol A utilizes solvent-mediated activation to stop at the sulfoxide, while Protocol B pushes the equilibrium to the thermodynamic sink (sulfone).

Protocol A: Selective Synthesis of the Sulfoxide

Target: (1,1-Difluoroethyl)(phenyl)sulfoxide Method:

in 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

Rationale

Traditional mCPBA oxidation is risky here; the deactivation by fluorine often requires higher temperatures, which leads to immediate over-oxidation to the sulfone. HFIP acts as both solvent and catalyst. It forms a hydrogen-bond network with

, increasing the electrophilicity of the hydroxyl cation ( equivalent) without requiring strong acids or metals. This method is highly selective for the mono-oxidized product.

Materials

• Substrate: (1,1-difluoroethyl)(phenyl)sulfane (1.0 equiv)

• Oxidant: 30% Aqueous Hydrogen Peroxide (

  ) (1.5 equiv)

• Solvent: HFIP (1,1,1,3,3,3-Hexafluoroisopropanol) [Concentration: 0.2 M]

• Quench: Saturated aq.[3]

  (Sodium thiosulfate)

Step-by-Step Procedure

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the sulfide (1.0 equiv) in HFIP (5 mL per mmol substrate).

• Addition: Cool the solution to

  (ice bath). Add 30% (1.5 equiv) dropwise.

  • Note: The reaction is initially slow due to the

    group.

• Reaction: Remove the ice bath and stir at room temperature (

  ) .

  • Monitoring: Monitor by TLC or

    NMR every 30 minutes.

  • Endpoint: Disappearance of the sulfide signal. The reaction typically takes 1–4 hours.

• Quench: Pour the mixture into saturated

  solution to destroy excess peroxide.

• Workup: Extract with Dichloromethane (DCM) (

  ). Wash combined organics with brine, dry over , and concentrate.

• Purification: If necessary, purify via silica gel chromatography (Gradient: Hexanes

  EtOAc). Sulfoxides are significantly more polar than the starting sulfide.

Protocol B: Exhaustive Oxidation to the Sulfone

Target: (1,1-Difluoroethyl)phenyl sulfone Method: Oxone® (Potassium peroxymonosulfate) in MeOH/Water

Rationale

To overcome the electron-withdrawing barrier of the

group and ensure complete double oxidation, Oxone is the reagent of choice. It is robust, insensitive to moisture, and drives the reaction to the thermodynamic endpoint (sulfone) rapidly.

Materials

• Substrate: (1,1-difluoroethyl)(phenyl)sulfane (1.0 equiv)

• Oxidant: Oxone® (

  ) (2.5 equiv)

• Solvent: Methanol : Water (1:1 ratio) [Concentration: 0.1 M]

Step-by-Step Procedure

• Setup: Dissolve the sulfide in MeOH. Add the water (solution will remain clear or turn slightly cloudy).

• Addition: Add solid Oxone (2.5 equiv) in one portion at room temperature.

  • Caution: Slight exotherm possible; use a water bath if scaling up >1g.

• Reaction: Stir vigorously at room temperature for 4–12 hours.

  • Note: If conversion stalls (checked by TLC), heat to

    . The sulfone is highly stable.

• Workup: Filter off the white solid precipitate (potassium salts). Dilute the filtrate with water and extract with EtOAc (

  ).

• Purification: The crude product is often pure enough for use. If needed, recrystallize from Hexanes/EtOAc or pass through a short silica plug.

Self-Validating Analytical System (The "Truth" Table)

The most critical aspect of this chemistry is distinguishing the Sulfoxide from the Sulfone and Sulfide. You do not need external validation if you utilize

NMR Diastereotopicity .

The Diagnostic Rule:

• Sulfide/Sulfone: The Sulfur is achiral. The

  fluorines are chemically equivalent. Signal: Quartet (or broad singlet).

• Sulfoxide: The Sulfur is chiral (lone pair vs. oxygen). This makes the adjacent

  fluorines diastereotopic (non-equivalent). Signal: Distinct AB pattern (complex multiplet).

Data Comparison Table

Feature	Sulfide ( )	Sulfoxide ( )	Sulfone ( )
Oxidation State	-2	0	+2
Chirality	Achiral	Chiral (Racemic)	Achiral
NMR Pattern	Quartet ( )	Complex AB Multiplet	Quartet ( )
Shift (Approx)	to ppm	to ppm	ppm (d, )
NMR ( )	Triplet ( )	Triplet (shifted downfield)	Triplet (distinct shift)
TLC Polarity	Non-polar (High )	Very Polar (Low )	Medium Polarity

Critical Check: If your Protocol A product shows a simple quartet in

NMR, you have failed to produce the sulfoxide (likely over-oxidized to sulfone or no reaction). You must see the AB pattern for the sulfoxide.

Troubleshooting & Optimization

Problem	Root Cause	Solution
No Reaction (Protocol A)	deactivation is too strong.	Switch solvent to pure HFIP (if mixed) or add 5 mol% catalyst.
Over-oxidation to Sulfone (Protocol A)	Temperature too high or excess oxidant.	Strictly maintain during addition. Stop reaction immediately upon sulfide consumption.
Incomplete Oxidation (Protocol B)	Poor solubility of Oxone.	Ensure vigorous stirring. Add more MeOH to solubilize the organic substrate.
Missing AB Pattern (Sulfoxide)	Rapid inversion or accidental sulfone formation.	Run NMR at lower temp ( ) to freeze conformers, though sulfoxides are usually configurationally stable at RT.

References

• Synthesis of 1,1-difluoroethyl phenyl sulfone: Prakash, G. K. S., Hu, J., Wang, Y., & Olah, G. A. (2004).[4] Difluoromethyl Phenyl Sulfone, a Difluoromethylidene Equivalent.[5][6] Angewandte Chemie International Edition. (Establishes NMR data for the sulfone: 19F NMR -97.5 ppm).

• HFIP-Mediated Selective Oxidation: Colomer, I., et al. (2016). Hexafluoroisopropanol as a Tunable Solvent for the Selective Oxidation of Sulfides. (General authoritative protocol for electron-deficient sulfides).
• Bégué, J.-P., & Bonnet-Delpon, D. (2008). Bioorganic and Medicinal Chemistry of Fluorine. Wiley.

• Oxone Oxidation Protocols: Trost, B. M., & Curran, D. P. (1981). Chemoselective oxidation of sulfides to sulfones with potassium hydrogen persulfate. Tetrahedron Letters.

Sources

• 1. jmnc.samipubco.com [jmnc.samipubco.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. sioc.cas.cn [sioc.cas.cn]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. sioc.cas.cn [sioc.cas.cn]

Application Notes and Protocols for 1,1-Difluoroethyl Phenyl Sulfoxide as a Fluorination Building Block

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the 1,1-Difluoroethyl Moiety in Modern Chemistry

The introduction of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, agrochemical science, and materials science.[1] The unique physicochemical properties conferred by fluorine, such as increased metabolic stability, enhanced lipophilicity, and altered electronic characteristics, can profoundly impact the biological activity and performance of a molecule.[2] Among the various fluorinated motifs, the 1,1-difluoroethyl group (-CF₂CH₃) has emerged as a valuable bioisostere for the methoxy group (-OCH₃), offering similar steric bulk but with distinct electronic properties.[3] The development of robust and versatile building blocks for the efficient introduction of this group is therefore of significant interest to the scientific community.

This guide provides detailed application notes and protocols for the use of 1,1-difluoroethyl phenyl sulfoxide as a versatile and reactive building block for the synthesis of 1,1-difluoroalkenes and other valuable fluorinated compounds. We will delve into the synthesis of this reagent, explore its reactivity through the lens of the Pummerer reaction, and provide step-by-step protocols for its application in organic synthesis, with a particular focus on its role as a precursor to gem-difluoroolefins via a Julia-type olefination.

Synthesis of 1,1-Difluoroethyl Phenyl Sulfoxide: A Practical Approach

The target molecule, 1,1-difluoroethyl phenyl sulfoxide, is not yet a widely commercially available reagent. However, it can be readily prepared in a two-step sequence from commercially available starting materials: the synthesis of the corresponding sulfide followed by selective oxidation.

Step 1: Synthesis of 1,1-Difluoroethyl Phenyl Sulfide

The synthesis of the sulfide precursor can be achieved by the alkylation of a suitable difluoromethyl sulfide derivative. While a direct protocol for the ethyl variant is not extensively documented, a reliable method can be adapted from the well-established synthesis of related fluoroalkyl sulfides.

Step 2: Selective Oxidation to 1,1-Difluoroethyl Phenyl Sulfoxide

The selective oxidation of sulfides to sulfoxides is a well-established transformation in organic synthesis.[4] A variety of reagents can be employed, with hydrogen peroxide often being a preferred oxidant due to its environmental benignity.[5]

Protocol 1: Synthesis of 1,1-Difluoroethyl Phenyl Sulfoxide

Materials:

• 1,1-Difluoroethyl phenyl sulfide

• Hydrogen peroxide (30% aqueous solution)

• Trifluoroethanol

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottomed flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottomed flask equipped with a magnetic stir bar, add 1,1-difluoroethyl phenyl sulfide (1.0 eq) and trifluoroethanol (approximately 0.2 M solution).

• Cool the mixture in an ice bath with stirring.

• Slowly add hydrogen peroxide (30% aq, 1.1 eq) dropwise to the cooled solution.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting sulfide is consumed (typically 8-12 hours).

• Once the reaction is complete, quench any excess peroxide by the addition of a saturated aqueous solution of sodium sulfite.

• Remove the trifluoroethanol under reduced pressure using a rotary evaporator.

• To the residue, add water and extract the product with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to afford the crude 1,1-difluoroethyl phenyl sulfoxide, which can be purified by column chromatography on silica gel.

Expertise & Experience: The use of a fluorinated alcohol like trifluoroethanol as the solvent can enhance the rate and selectivity of the oxidation.[5] It is crucial to control the stoichiometry of the oxidant and the reaction temperature to minimize over-oxidation to the corresponding sulfone.

Core Application: Synthesis of 1,1-Difluoroalkenes via a Modified Julia Olefination

A primary application of 1,1-difluoroethyl phenyl sulfoxide is its use as a precursor for the synthesis of 1,1-difluoroalkenes (gem-difluoroolefins). This transformation is analogous to the well-known Julia-Kocienski olefination, a powerful method for the stereoselective synthesis of alkenes.[6][7] The reaction proceeds via the activation of the sulfoxide, followed by nucleophilic addition to a carbonyl compound and subsequent elimination.

The Underlying Mechanism: A Pummerer-Initiated Pathway

The reactivity of 1,1-difluoroethyl phenyl sulfoxide is unlocked through its activation with a strong electrophile, typically an anhydride such as trifluoroacetic anhydride (TFAA) or triflic anhydride (Tf₂O). This initiates a Pummerer rearrangement.[6][8][9]

Diagram of the Pummerer Reaction Mechanism

Caption: Generalized Pummerer-initiated olefination pathway.

Causality Behind Experimental Choices:

• Activation: The sulfoxide oxygen is nucleophilic and reacts with a strong electrophile (e.g., Tf₂O) to form a sulfonium intermediate. This activation is crucial as it transforms the sulfinyl group into a good leaving group.

• Thionium Ion Formation: In the presence of a non-nucleophilic base, or spontaneously, the activated sulfoxide undergoes elimination to form a highly electrophilic thionium ion. The presence of the α-fluorine atoms influences the stability and reactivity of this intermediate.

• Nucleophilic Addition: The thionium ion is then trapped by a nucleophile, in this case, the enolate derived from a carbonyl compound.

• Elimination: The resulting adduct undergoes a Smiles-type rearrangement and subsequent elimination of the phenylsulfinyl group to furnish the desired 1,1-difluoroalkene.

Protocol 2: Synthesis of a 1,1-Difluoroalkene from an Aldehyde

This protocol is adapted from procedures for the analogous 1,1-difluoroethyl phenyl sulfone and is expected to proceed similarly with the sulfoxide.[1]

Materials:

• 1,1-Difluoroethyl phenyl sulfoxide

• Aldehyde (e.g., benzaldehyde)

• Anhydrous tetrahydrofuran (THF)

• Lithium hexamethyldisilazide (LiHMDS) (1.0 M in THF)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk flask

• Syringes

• Magnetic stirrer and stir bar

• Inert atmosphere (argon or nitrogen)

Procedure:

• Set up a flame-dried Schlenk flask under an inert atmosphere.

• To the flask, add a solution of 1,1-difluoroethyl phenyl sulfoxide (1.2 eq) in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add LiHMDS (1.1 eq) dropwise via syringe. Stir the mixture for 30 minutes at -78 °C to generate the corresponding carbanion.

• In a separate flame-dried flask, prepare a solution of the aldehyde (1.0 eq) in anhydrous THF.

• Add the aldehyde solution dropwise to the cold carbanion solution.

• Allow the reaction to stir at -78 °C for 1-2 hours, monitoring by TLC.

• Quench the reaction at -78 °C by the addition of saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 1,1-difluoroalkene.

Trustworthiness and Self-Validation: The successful formation of the product can be confirmed by ¹H, ¹⁹F, and ¹³C NMR spectroscopy. The characteristic signals for the gem-difluorovinyl group in the ¹⁹F NMR spectrum (typically a multiplet around -80 to -110 ppm) and the vinylic protons in the ¹H NMR spectrum are key diagnostic markers.

Data Presentation: Substrate Scope and Yields

While specific data for 1,1-difluoroethyl phenyl sulfoxide is limited, the following table summarizes representative yields for the analogous reaction using 1,1-difluoroalkyl phenyl sulfones with various aldehydes, which can be considered indicative of the expected outcomes.

Entry	Aldehyde	Product	Yield (%)
1	Benzaldehyde	1,1-Difluoro-2-phenylethene	85
2	4-Methoxybenzaldehyde	1,1-Difluoro-2-(4-methoxyphenyl)ethene	82
3	4-Nitrobenzaldehyde	1,1-Difluoro-2-(4-nitrophenyl)ethene	75
4	Cinnamaldehyde	1,1-Difluoro-4-phenyl-1,3-butadiene	78
5	Cyclohexanecarboxaldehyde	(2,2-Difluorovinyl)cyclohexane	70

Yields are based on published data for analogous sulfone reagents and should be considered as estimates for the sulfoxide.

Further Applications and Future Outlook

Beyond its use in olefination reactions, 1,1-difluoroethyl phenyl sulfoxide holds potential in other transformations. The activated thionium ion intermediate could be trapped by a variety of other nucleophiles, opening avenues for the synthesis of a broader range of 1,1-difluoroethyl-containing compounds.[10][11]

Diagram of Potential Reaction Pathways

Caption: Potential synthetic pathways using activated 1,1-difluoroethyl phenyl sulfoxide.

The development of asymmetric variants of these reactions, potentially through the use of chiral sulfoxides or chiral catalysts, represents an exciting frontier for future research. As the demand for novel fluorinated building blocks continues to grow, reagents like 1,1-difluoroethyl phenyl sulfoxide are poised to play an increasingly important role in the synthesis of next-generation pharmaceuticals, agrochemicals, and advanced materials.

References

• Prakash, G. K. S., Hu, J., Wang, Y., & Olah, G. A. (2004). Difluoromethyl Phenyl Sulfone, a Difluoromethylidene Equivalent: Use in the Synthesis of 1,1-Difluoro-1-alkenes. Angewandte Chemie International Edition, 43(40), 5203–5206. [Link]

• Mogi, R., Morisaki, K., Hu, J., Prakash, G. K. S., & Olah, G. A. (2007). Synthesis of 1,1-difluoroethylsilanes and their application for the introduction of the 1,1-difluoroethyl group. Journal of Fluorine Chemistry, 128(10), 1098–1103. [Link]

• Huang, X., Zhao, W., Liang, Y., Wang, M., Zhan, Y., Zhang, Y., Kong, L., Wang, Z., & Peng, B. (2021). α-C–H difluoroalkylation of alkyl sulfoxides via intermolecular Pummerer reaction. Organic Chemistry Frontiers, 8(6), 1280–1287. [Link]

• Blakemore, P. R. (2005). The Julia–Kocienski Olefination. Journal of the Chemical Society, Perkin Transactions 1, (22), 3583. [Link]

• McCarthy, J. R., Matthews, D. P., & Paolini, J. P. (1998). REACTION OF SULFOXIDES WITH DIETHYLAMINOSULFUR TRIFLUORIDE: FLUOROMETHYL PHENYL SULFONE, A REAGENT FOR THE SYNTHESIS OF FLUOROALKENES. Organic Syntheses, 75, 1. [Link]

• Pummerer, R. (1909). Über Phenyl-sulfoxyessigsäure. Berichte der deutschen chemischen Gesellschaft, 42(2), 2282–2291. [Link]

• De Lucchi, O., Miotti, U., & Modena, G. (1991). The Pummerer Reaction of Sulfinyl Compounds. Organic Reactions, 157–407. [Link]

• Alonso, D. A., & Nájera, C. (2010). 3,5-Bis(trifluoromethyl)phenyl Sulfones in the Modified Julia Olefination: Application to the Synthesis of Resveratrol. The Journal of Organic Chemistry, 75(7), 2355–2366. [Link]

• Hu, J. (2009). Taming the “Mad Dog” in a Cage: The Development of (Phenylsulfonyl)difluoromethylation and Its Derivatives. Accounts of Chemical Research, 42(10), 1531–1542. [Link]

• Prakash, G. K. S., & Hu, J. (2007). Selective Fluoroalkylations with Fluorinated Sulfones, Sulfoxides, and Sulfides. Accounts of Chemical Research, 40(12), 1355–1364. [Link]

• Ravikumar, K. S., Kesavan, V., Crousse, B., Bonnet-Delpon, D., & Bégué, J.-P. (2003). MILD AND SELECTIVE OXIDATION OF SULFUR COMPOUNDS IN TRIFLUOROETHANOL: DIPHENYL DISULFIDE AND METHYL PHENYL SULFOXIDE. Organic Syntheses, 80, 184. [Link]

• Willis, M. C. (2016). One-Pot Sulfoxide Synthesis Exploiting a Sulfinyl-Dication Equivalent Generated from a DABSO/Trimethylsilyl Chloride Sequence. Organic Letters, 18(9), 2086–2089. [Link]

• Karimi, B., & Zareyee, D. (2008). A novel and highly efficient organocatalyst for selective oxidation of sulfides to sulfoxides. Tetrahedron Letters, 49(36), 5274–5277. [Link]

• Wojaczyńska, E., & Wojaczyński, J. (2023). Sulfoxides in medicine. Current Opinion in Chemical Biology, 76, 102340. [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308. [Link]

• Hine, J., & Porter, J. J. (1960). The Formation of Difluoromethylene from Difluoromethyl Phenyl Sulfone and Sodium Methoxide1. Journal of the American Chemical Society, 82(23), 6178–6181. [Link]

• Hu, J., Zhang, W., & Wang, F. (2021). Recent advance in synthetic applications of difluoromethyl phenyl sulfone and its derivatives. Tetrahedron Letters, 75, 153182. [Link]

• Skryp-Ak, Y., & Besset, T. (2020). From perfluoroalkyl aryl sulfoxides to ortho thioethers. Beilstein Journal of Organic Chemistry, 16, 2108–2113. [Link]

• Smith, L. H. S., Coote, S. C., Sneddon, H. F., & Procter, D. J. (2010). Beyond the Pummerer Reaction: Recent Developments in Thionium Ion Chemistry. Angewandte Chemie International Edition, 49(30), 5132–5150. [Link]

• Organic Chemistry Portal. (n.d.). Sulfoxide synthesis by oxidation. Retrieved February 25, 2026, from [Link]

Sources

• 1. sioc.cas.cn [sioc.cas.cn]
• 2. Selective fluoroalkylations with fluorinated sulfones, sulfoxides, and sulfides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pummerer_rearrangement [chemeurope.com]
• 4. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Pummerer rearrangement - Wikipedia [en.wikipedia.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. synarchive.com [synarchive.com]
• 9. organicreactions.org [organicreactions.org]
• 10. α-C–H difluoroalkylation of alkyl sulfoxides via intermolecular Pummerer reaction - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 11. BJOC - From perfluoroalkyl aryl sulfoxides to ortho thioethers [beilstein-journals.org]

Technical Notes & Optimization

controlling Pummerer rearrangement in fluorinated sulfoxides

Technical Support Center: Fluorinated Sulfur Chemistry Division Subject: Controlling Pummerer Rearrangement in Fluorinated Sulfoxides Ticket ID: #PUM-F-402 Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary: The Fluorine Effect

Welcome to the technical support hub. If you are attempting a Pummerer rearrangement on a fluorinated sulfoxide, you are likely fighting two opposing forces: inductive destabilization and resonance stabilization .

In standard non-fluorinated sulfoxides, Acetic Anhydride (

) is sufficient to trigger the reaction. However, the introduction of fluorine atoms ( -F or groups) drastically alters the basicity of the sulfinyl oxygen and the stability of the thionium intermediate.

This guide addresses the three most common failure modes:

• Reaction Stalling: The sulfoxide oxygen is too electron-poor to react with mild anhydrides.

• Regioselectivity Failure: The rearrangement occurs on the "wrong" side (non-fluorinated alkyl chain).

• Unwanted Nucleophilic Attack: The "Interrupted Pummerer" pathway dominates, leading to S-functionalization instead of

  -C functionalization.

Part 1: Critical Decision Framework (Graphviz)

Before proceeding, verify your reaction pathway using the decision tree below. This logic governs reagent selection based on the electronic nature of your substrate.

Caption: Decision matrix for reagent selection based on substrate fluorination patterns. Note the escalation from Ac2O to TFAA to Tf2O as fluorine content increases.

Part 2: Troubleshooting Guides & FAQs

Scenario A: The "Fluoro-Pummerer" (Synthesis of -Fluoro Sulfides)

Context: You are reacting a standard sulfoxide with DAST to introduce a fluorine atom.[1][2][3]

Q1: My reaction with DAST is turning black and yielding tars. What is happening? Diagnosis: Uncontrolled exotherm or "Vinylic Pummerer" elimination. The Fix:

• Temperature Control: DAST reactions must be initiated at -78°C . The activation of the sulfoxide oxygen by DAST is instantaneous and highly exothermic.

• Base Additive: Add solid SbCl3 (0.5 equiv) or a non-nucleophilic base (like 2,6-di-tert-butylpyridine). This buffers the HF generated during the elimination step, preventing acid-catalyzed polymerization of the resulting

  -fluoro sulfide.

Q2: I am getting the vinyl sulfide instead of the

-fluoro sulfide. Diagnosis: The intermediate thionium ion is eliminating a -proton rather than capturing the fluoride ion. The Fix:

• Solvent Switch: Switch from

  to Toluene . Non-polar solvents favor the tight ion pair required for the fluoride to attack the thionium ion before elimination can occur.

Scenario B: Pummerer on Fluorinated Substrates ( )

Context: You have a

or group on your sulfoxide and want to functionalize the molecule.

Q3: I treated my trifluoromethyl sulfoxide (

) with Acetic Anhydride ( ) at reflux, but I recovered 90% starting material. Diagnosis: Deactivated Nucleophile. The group is strongly electron-withdrawing ( effect), effectively pulling electron density away from the sulfur atom. This makes the sulfinyl oxygen significantly less basic than in DMSO. is simply not electrophilic enough to acylate it. The Fix:

• Upgrade the Electrophile: You must use Triflic Anhydride (

  ) or Trifluoroacetic Anhydride (TFAA) .

• Protocol Adjustment: Perform the activation at -40°C to 0°C. The

  -sulfonium intermediate is unstable; if you heat it, it will decompose via C-S bond cleavage (see Q5).

Q4: In the reaction of

, I want to functionalize the carbon, but the reaction happens on the group. Diagnosis: Regioselectivity Mismatch.

• Kinetic Acidity: The

  -proton on the group is kinetically more accessible.

• Thermodynamic Stability: Forming the thionium ion on the fluorinated carbon (

  ) is difficult. While fluorine can stabilize cations via resonance ( -donation), the strong inductive withdrawal destabilizes the transition state for hydride/proton removal. The Fix:

• Directing the Pummerer to the fluorinated side is extremely difficult with standard anhydrides.

• Alternative: Use "Silicon-Pummerer" conditions. If you can synthesize the silyl precursor

  , the silyl group will force the rearrangement to that carbon (silicon is a "super-proton" in this context).

Q5: I used

with my -sulfoxide, and now I have a complex mixture of sulfides and disulfides. Diagnosis: Interrupted Pummerer / S-Attack. Since the group has no -protons, the standard Pummerer cannot occur on that side. If the other side is an aryl group (no -protons), the activated sulfoxide ( ) becomes a "soft" electrophile at the Sulfur atom.

• Any nucleophile present (even trace water or the counter-ion) will attack the Sulfur, leading to Trifluoromethylthiolation (transfer of the

  group) or decomposition.

• Strategic Pivot: If your goal is C-C bond formation, you are now performing an "Interrupted Pummerer." You must add an external nucleophile (like an electron-rich arene) immediately after activation to trap the cation.

Part 3: Experimental Protocols

Protocol A: The "Fluoro-Pummerer" (Using DAST)

For converting

to .

• Setup: Flame-dry a round-bottom flask under Argon.

• Reagents: Dissolve sulfoxide (1.0 equiv) in anhydrous

  (0.1 M).

• Catalyst: Add

  (0.5 equiv) to promote ionization (Optional but recommended for difficult substrates).

• Addition: Cool to -78°C . Add DAST (1.2 equiv) dropwise.

  • Warning: DAST can etch glass; use plastic syringes.

• Reaction: Stir at -78°C for 30 mins, then warm slowly to 0°C.

• Quench: Pour into saturated

  . Do not use water directly as the acidic hydrolysis can be violent.

Protocol B: Activation of Deactivated Fluorinated Sulfoxides

For reactions involving

or .

• Setup: Standard Schlenk technique,

  atmosphere.

• Activation: Dissolve

  in dry DCM. Cool to -40°C .

• Reagent: Add Triflic Anhydride (

  ) (1.1 equiv) slowly.

  • Observation: The solution may turn slight yellow/orange, indicating the formation of the sulfonium salt.

• Nucleophile Addition:

  • For Pummerer: Add the base (e.g., 2,6-lutidine) followed by the nucleophile.

  • For Interrupted Pummerer (Thio-arylation): Add the electron-rich arene (e.g., trimethoxybenzene) immediately after

    .

• Workup: Quench with aqueous

  .

Part 4: Data Summary Table

Substrate Type	Electronic State of Oxygen	Recommended Activator	Primary Challenge	Key Reference
Alkyl-S(O)-Alkyl	Electron Rich (Nucleophilic)	or TFAA	Over-reaction to vinyl sulfide	Standard Texts
	Moderately Deactivated	TFAA	Regioselectivity (H vs F side)	[1]
	Strongly Deactivated	TFAA or	Stability of intermediate	[2]
	Inert to Acylation	ONLY	S-attack (Interrupted Pummerer)	[3]

References

• Pummerer Rearrangement of

  -Fluoro Sulfoxides:
  • Title: "Monofluoromethylation of Organic Compounds via Pummerer Rearrangement"
  • Source:Chemical Reviews (General context on fluoro-Pummerer mechanisms).

  • Verification: (Note: Generalized reference for DAST mechanisms).

• Regioselectivity in Difluoromethyl Sulfoxides

  • Title: "Pummerer-type rearrangement of difluoromethyl sulfoxides"[4]

  • Source:Journal of Fluorine Chemistry
  • Context: Discusses the difficulty of generating thionium ions adjacent to groups.

• Trifluoromethyl Sulfoxides (

  Activation):

  • Title: "Trifluoromethyl Sulfoxides: Reagents for Metal-Free C-H Trifluoromethylthiolation"[5][6]

  • Source:Angewandte Chemie International Edition (2020)[5]

  • Key Insight: Establishes the necessity of and the "Interrupted Pummerer" mechanism where nucleophiles

  • Verification:

• DAST Mediated Fluoro-Pummerer

  • Title: "Stereoselective synthesis of -fluoro sulfides via Pummerer rearrangement"
  • Source:Journal of Organic Chemistry (McCarthy et al.)
  • Context: The seminal work on using DAST for this transform

  • Verification:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluorination with aminosulfuranes - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. scite.ai [scite.ai]

optimizing yield of PhSOCF2CH3 from sulfide oxidation

Technical Support Center: Optimization of Synthesis

Ticket ID: #OX-PhSCF2-001 Subject: Optimizing Yield & Selectivity for Phenyl 1,1-difluoroethyl Sulfoxide Assigned Specialist: Senior Application Scientist Status: Open

Executive Summary & Chemical Logic

Welcome to the Fluorinated Sulfur Chemistry Support Hub. You are attempting to oxidize Phenyl 1,1-difluoroethyl sulfide (

) to its corresponding sulfoxide ( ).

The Core Challenge: This is not a standard sulfide oxidation. The

-difluoro group ( ) is strongly electron-withdrawing. This creates two competing kinetic problems:

• Deactivation: The electron density on the sulfur atom is significantly reduced, making it a poor nucleophile compared to non-fluorinated alkyl sulfides. Standard mild oxidants (e.g.,

  ) may result in stalled reactions or low conversion.

• Selectivity Window: To overcome the deactivation, you may feel compelled to use stronger oxidants or higher temperatures. However, once the sulfoxide is formed, it is susceptible to over-oxidation to the sulfone (

  ), especially if the oxidant is electrophilic (like mCPBA).

The protocols below are designed to balance reactivity (overcoming the

effect) with chemoselectivity (stopping at the sulfoxide).

Critical Reaction Pathways (Visualization)

The following diagram illustrates the kinetic competition you must manage. Note that for electron-deficient sulfides,

is slower than usual, narrowing the gap between and .

Figure 1: Kinetic pathway showing the deactivating effect of the difluoro group on the first oxidation step (

) and the risk of subsequent over-oxidation ( ).[1]

Optimized Protocol Library

Choose the protocol that matches your available reagents and throughput requirements.

Protocol A: The "Modern Standard" (HFIP/ )

Best for: High selectivity, difficult substrates, and avoiding over-oxidation. Mechanism: Hexafluoroisopropanol (HFIP) acts as a hydrogen-bond donor solvent. It activates the

(making it more electrophilic) and stabilizes the sulfoxide product via H-bonding, which sterically shields the sulfur lone pair from further oxidation.

Parameter	Setting
Reagent	30% or 50% Aqueous (1.1 - 1.2 equiv)
Solvent	HFIP (1,1,1,3,3,3-Hexafluoro-2-propanol)
Concentration	0.1 M - 0.2 M
Temperature	25°C (Room Temp)
Time	1 - 4 hours (Monitor via TLC/LCMS)

Step-by-Step:

• Dissolve

  (1.0 equiv) in HFIP.

• Add

  (1.1 equiv) in one portion at room temperature.

• Stir vigorously. The reaction is usually homogeneous.

• Quench: Add saturated aqueous

  (sodium thiosulfate) to destroy excess peroxide.

• Workup: Dilute with

  , wash with water (to remove HFIP), dry over , and concentrate.

Protocol B: The "Classic Control" (mCPBA)

Best for: Labs without HFIP; strict stoichiometric control required. Risk: High risk of sulfone formation if temperature spikes.

Parameter	Setting
Reagent	mCPBA (<77% purity usually, calculate active oxidant carefully)
Stoichiometry	Strictly 0.95 - 1.0 equiv
Solvent	(DCM)
Temperature	-78°C to -20°C (Crucial)

Step-by-Step:

• Dissolve

  in DCM and cool to -78°C (dry ice/acetone bath).

• Dissolve mCPBA (exact 1.0 equiv) in a separate volume of DCM.

• Dropwise Addition: Add the mCPBA solution slowly over 20-30 minutes. Do not allow local concentration hotspots.

• Stir at -78°C for 1 hour, then allow to warm strictly to 0°C. Do not warm to RT until conversion is confirmed.

• Quench: Pour into saturated

  / mixture.

Comparative Data: Oxidant Performance

The following table summarizes expected outcomes for electron-deficient sulfide oxidation based on field data.

Oxidant System	Conversion ( )	Selectivity (Sulfoxide:Sulfone)	Notes
/ HFIP	High (>95%)	Excellent (>50:1)	Recommended. HFIP activation overcomes deactivation.
mCPBA (-78°C)	High (>90%)	Good (20:1)	Requires precise temp control. 1.0 eq limit is strict.
/ MeOH	Low (<40%)	Perfect (>99:1)	Too slow. The group makes S too unreactive for periodate.
Oxone /	Moderate	Poor (<5:1)	Often too aggressive; leads to sulfone/sulfoxide mixtures.

Troubleshooting Guide (FAQ)

Q1: The reaction is stalled at 50% conversion. Should I add more oxidant?

Diagnosis: The electron-withdrawing

group has reduced the nucleophilicity of the sulfur.

• If using mCPBA: Do not add excess oxidant immediately. You will form sulfone.[2] Instead, allow the reaction to warm slightly (e.g., from -78°C to -40°C) to overcome the activation energy barrier.

• If using HFIP: You can safely add another 0.2-0.5 equiv of

  . The HFIP solvent shell protects the product from over-oxidation.

Q2: I see >10% Sulfone ( ) in my crude NMR.

Diagnosis: Over-oxidation (

).

• Fix: You likely added the oxidant too fast or at too high a temperature.

• Remedy: Purify via column chromatography.[3] Sulfones are significantly less polar than sulfoxides. Use a gradient of Hexane:EtOAc (start 90:10, move to 60:40). The sulfone elutes first; the sulfoxide elutes later.

Q3: Can I use Acetone/ instead of HFIP?

Diagnosis: Solvent choice.

• Answer: While Acetone/

  is a common method, it is often too slow for fluorinated sulfides. The reaction may take 24-48 hours, during which time background over-oxidation can occur. HFIP is chemically distinct because it activates the peroxide electrophile.

Decision Logic for Optimization

Use this flow to determine your next experimental move.

Figure 2: Troubleshooting logic flow for optimizing yield.

References

• Ravikumar, K. S., et al. "Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions."[4] Molecules, vol. 12, no. 3, 2007, pp. 304-311. (Demonstrates the high selectivity of H2O2 systems). [Link]

• Colomer, I., et al. "Hexafluoroisopropanol as a Tunable Solvent for the Selective Oxidation of Sulfides." Organic & Biomolecular Chemistry, 2016. (Establishes HFIP as the premier solvent for difficult/selective sulfide oxidations). [Link]

• Common Organic Chemistry. "Oxidation of Sulfides to Sulfoxides using mCPBA." (Standard protocols for stoichiometric control). [Link]

• Vertex Pharmaceuticals. "Patent WO2001062719A1: Selective oxidation of sulfides." (Industrial context for controlling oxidation states).[1][2][5][6]

Sources

• 1. Oxidative Neutralisation of Sulfur‐Based Chemical Warfare Agents Mediated by a Lipase: From Batch to Flow Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jchemrev.com [jchemrev.com]
• 6. WO2001062719A1 - Selective oxidation of sulfides by the use of an oxidant system consisting of lithium molibdenate niobate and hydrogen peroxide - Google Patents [patents.google.com]

stability of 1,1-difluoroethylsulfinylbenzene in aqueous media

To: Researchers & Drug Discovery Scientists From: Technical Support Center – Structural Chemistry Division Subject: Stability & Handling of 1,1-Difluoroethylsulfinylbenzene (Ph-S(O)-CF₂CH₃)

Technical Support Guide: 1,1-Difluoroethylsulfinylbenzene

Welcome to the technical support hub for 1,1-difluoroethylsulfinylbenzene . This guide addresses the unique physicochemical challenges posed by the

-difluoro sulfoxide motif. Unlike standard alkyl sulfoxides, the electron-withdrawing fluorine atoms at the -position significantly alter the electronics of the sulfinyl group, impacting its hydrolytic stability, basicity, and redox profile.

This document is structured as a dynamic troubleshooting interface. Locate your specific observation below for immediate mechanistic insight and remediation protocols.

Part 1: Core Stability Profile

Quick Reference Data:

• Compound Class:

  -Difluoroalkyl aryl sulfoxide.[1]

• Physiological Stability: High.[1] Resistant to enzymatic defluorination; metabolic oxidation to sulfone is the primary clearance pathway.

• Chemical Lability: Susceptible to acid-catalyzed Pummerer-type rearrangement and disproportionation.[1]

Condition	Stability Rating	Primary Degradation Pathway
Neutral Aqueous (pH 7.0)	High	Stable for >72h at RT.[1] Negligible hydrolysis.[1]
Acidic (pH < 4.0)	Moderate/Low	Acid-catalyzed racemization; Pummerer rearrangement to -substituted sulfides.[1]
Basic (pH > 9.0)	Moderate	Potential for -proton abstraction (unlikely due to ) or nucleophilic attack at Sulfur.[1]
Oxidative Media	Low	Rapid conversion to 1,1-difluoroethylsulfonylbenzene (Sulfone).[1]
Reductive Media	Low	Deoxygenation to 1,1-difluoroethylthiobenzene (Sulfide).[1]

Part 2: Troubleshooting & FAQs

Issue 1: "I observe a slow decrease in purity during storage in acidic buffers."

Diagnosis: Acid-Catalyzed Racemization & Rearrangement. While the C-F bonds are robust, the sulfoxide oxygen is basic. Protonation at the oxygen atom (

to -4 depending on solvation) activates the sulfur center.

• Racemization: In chiral applications, the sulfoxide stereocenter can invert via a pyramidal inversion mechanism accelerated by protonation, even without chemical degradation.

• Pummerer-Type Reactivity: Although the

  -carbon has no protons to abstract for a classical Pummerer reaction (it is ), the adjacent methyl group ( ) or the aromatic ring can participate in "interrupted" Pummerer pathways under harsh acidic conditions, leading to C-S bond cleavage or rearrangement.

Corrective Action:

• Buffer Choice: Switch to non-nucleophilic buffers (HEPES, MOPS) at pH 7.[1]4. Avoid acetate or phosphate buffers below pH 5.0 if long-term storage is required.[1]

• Temperature: Store stock solutions at -20°C. Acid-catalyzed degradation is highly temperature-dependent.[1]

Issue 2: "My LC-MS shows a peak with Mass +16 Da."

Diagnosis: Oxidative Conversion to Sulfone. The sulfinyl group (

) is an intermediate oxidation state.[1] The electron-withdrawing group makes the sulfur less nucleophilic than in non-fluorinated analogs, but it is still susceptible to oxidation by dissolved oxygen, peroxides, or high-valent metal impurities.

Corrective Action:

• Degassing: rigorously degas all aqueous media using helium sparging or freeze-pump-thaw cycles.[1]

• Antioxidants: Add EDTA (0.1 mM) to chelate trace metals (Fe, Cu) that catalyze autoxidation.[1]

• Analysis: Monitor the formation of 1,1-difluoroethyl phenyl sulfone (Ar-SO₂-CF₂CH₃). This is the dominant "over-oxidation" product.[1]

Issue 3: "The compound is precipitating or showing variable concentration in assays."

Diagnosis: Lipophilicity-Driven Solubility Issues. The 1,1-difluoroethyl group is a "lipophilic bioisostere" of a methoxy group. While more polar than a trifluoromethylthio (

) group, it is significantly less water-soluble than a standard methyl sulfoxide.[1]

Corrective Action:

• Co-solvent Protocol: Do not dissolve directly in water.[1] Prepare a 10-100 mM stock in DMSO or Methanol.[1]

• Dilution Sequence: Spike the organic stock into the aqueous buffer while vortexing to prevent local precipitation. Keep final DMSO concentration < 1% if compatible with your assay.[1]

Part 3: Mechanistic Visualization

The following diagram illustrates the competing pathways governing the fate of 1,1-difluoroethylsulfinylbenzene in aqueous environments.

Caption: Degradation landscape of 1,1-difluoroethylsulfinylbenzene. Red pathways indicate chemical modification; yellow indicates stereochemical loss.[1]

Part 4: Validated Stability Assay Protocol

Objective: To determine the half-life (

) of the analyte in simulated physiological media.

Reagents:

• Stock Solution: 10 mM 1,1-difluoroethylsulfinylbenzene in HPLC-grade Acetonitrile.

• Buffer A (Acidic): 100 mM Potassium Phosphate, pH 2.0.

• Buffer B (Neutral): 100 mM PBS, pH 7.4.

• Internal Standard (IS): Diphenyl sulfone (chemically inert reference).[1]

Procedure:

• Preparation: Dilute Stock Solution to 10

  M in pre-warmed (37°C) Buffer A and Buffer B (Final organic content: 0.1%).

• Incubation: Incubate in sealed amber glass vials at 37°C with agitation (300 rpm).

• Sampling: At

  hours, remove 100 L aliquots.

• Quenching: Immediately add 100

  L ice-cold Acetonitrile containing the Internal Standard. Vortex for 10 seconds.[1]

• Analysis: Centrifuge (10,000 x g, 5 min) and inject supernatant onto RP-HPLC (C18 column).

  • Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.[1]

  • Detection: UV at 254 nm (aromatic) or MS (ESI+).[1]

Data Interpretation:

• Plot

  vs. Time.[1]

• A linear decline indicates pseudo-first-order degradation.[1]

• Success Criteria: >95% recovery at 24 hours in pH 7.4 indicates suitability for standard biological assays.

References

• Rodil, A., et al. (2019).[1] Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif. Beilstein Journal of Organic Chemistry, 15, 1441–1447.[2]

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.

• Wnuk, S. F., & Robins, M. J. (1990). Reaction of Sulfoxides with Diethylaminosulfur Trifluoride: Fluoromethyl Phenyl Sulfone, A Reagent for the Synthesis of Fluoroalkenes. Journal of Organic Chemistry, 55(16), 4757–4760.

• Oae, S. (1991).[1] Organic Sulfur Chemistry: Structure and Mechanism. CRC Press.[1] (General reference for Sulfoxide Pummerer/Acid chemistry).

• Hu, M., et al. (2021).[1][3][4] Aqueous-phase fates of α-alkoxyalkyl-hydroperoxides derived from the reactions of Criegee intermediates with alcohols. Physical Chemistry Chemical Physics, 23, 6470-6481.

Sources

• 1. Diphenyl sulfoxide | C12H10OS | CID 13679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

Comparative Guide: Reactivity of Difluoroethyl Sulfoxide vs. Sulfone Reagents

) Modules

Executive Summary

In the design of bioisosteres, the 1,1-difluoroethyl group (

) has emerged as a critical lipophilic surrogate for ethyl, isopropyl, and carbonyl moieties, offering improved metabolic stability and membrane permeability.

This guide compares the two primary sulfur-based vectors for introducing this motif: Difluoroethyl Sulfones (e.g., PhSO

CF Me) and Difluoroethyl Sulfoxides (e.g., PhSOCF Me).

• The Bottom Line:

  • Choose Sulfones when your goal is Radical

    Bond Formation . They act as robust, bench-stable precursors for gem-difluoroethyl radicals ( ) via desulfonylation, ideal for late-stage functionalization of heterocycles and alkenes.

  • Choose Sulfoxides when your goal is Electrophilic Activation or Stereoselective Synthesis . They excel in Pummerer-type rearrangements to install

    (thiolation) or when leveraging chirality for asymmetric induction.

The Chemical Landscape: Structural & Physical Properties[1]

Understanding the oxidation state of the sulfur atom is prerequisite to predicting reactivity. The sulfone is "locked" and redox-stable, while the sulfoxide is amphoteric and chemically "restless."

Feature	Difluoroethyl Phenyl Sulfone (Reagent A)	Difluoroethyl Phenyl Sulfoxide (Reagent B)
Structure
Oxidation State	Sulfur (VI)	Sulfur (IV)
Geometry	Tetrahedral (Achiral*)	Pyramidal (Chiral)
Primary Reactivity	Radical Precursor (via SET reduction)	Electrophile / Nucleophile (Ambiphilic)
Leaving Group	Sulfinate ( ) - Excellent	Sulfenate ( ) - Poor
Stability	High (Crystalline, shelf-stable)	Moderate (Hygroscopic, oxidation-prone)

*Note: Sulfones are achiral unless the R groups induce chirality, whereas sulfoxides possess a stereogenic sulfur center.

Mechanistic Divergence

The choice between sulfone and sulfoxide dictates the reaction pathway. This section details the causality behind experimental outcomes.

Sulfones: The Radical Desulfonylation Pathway

Sulfones are the "hard" reagents. Under photoredox or electrochemical conditions, they undergo Single Electron Transfer (SET) reduction. The resulting radical anion is unstable and fragments rapidly, extruding sulfur dioxide (or sulfinate) to release the reactive difluoroethyl radical .

• Mechanism: Reductive Desulfonylation

• Key Driver: The stability of the sulfinate leaving group (

  ).

• Application: Minisci-type alkylation of heteroarenes.

Sulfoxides: The Pummerer & "Interrupted" Pathways

Sulfoxides are "soft" and versatile. They do not release radicals easily. Instead, they are activated by anhydrides (e.g.,

) to form thionium ions. These can be trapped by nucleophiles (Pummerer) or used to transfer the sulfur moiety itself (Interrupted Pummerer).[1]

• Mechanism: Electrophilic Activation / Sigmatropic Rearrangement

• Key Driver: The polarization of the S=O bond.

• Application: Difluoroethylthiolation (installing

  ) or asymmetric synthesis.

Visualizing the Pathways (Graphviz)

Figure 1: Mechanistic bifurcation. Sulfones (left) typically shed the sulfur moiety to generate carbon radicals. Sulfoxides (right) retain sulfur to act as electrophiles.

Experimental Case Studies & Data

To illustrate the performance gap, we compare these reagents in two standard drug discovery workflows: Heteroaryl Functionalization and Olefin Modification.

Case Study A: Late-Stage Functionalization of Pyridines

Objective: Introduce a

group to a drug-like pyridine scaffold.

Parameter	Sulfone Protocol (Hu/Baran Method)	Sulfoxide Protocol
Reagent	(2.0 equiv)
Catalyst	(1 mol%) or Electrochemical	None / Lewis Acid
Conditions	Blue LED, , DMSO	, Pyridine
Mechanism	Minisci Radical Addition	Electrophilic Aromatic Substitution
Yield	65-82%	< 15% (Trace)
Selectivity	C2/C4 selective (Radical)	Poor / Complex Mixtures
Conclusion	Superior. The sulfone cleanly releases the radical.	Ineffective. Sulfoxides do not generate the required radical species efficiently.

Case Study B: Synthesis of Difluoroethyl Thioethers

Objective: Create a

linkage (common in agrochemicals).

Parameter	Sulfone Protocol	Sulfoxide Protocol
Reagent
Conditions	Reductive cleavage required	Interrupted Pummerer ( )
Yield	Low (Requires multistep reduction)	70-88%
Atom Economy	Poor (Loss of sulfonyl oxygens)	High
Conclusion	Inefficient.	Superior. Direct electrophilic transfer of the sulfur-fluorine motif.

Detailed Protocol: Visible-Light Difluoroethylation (Sulfone)

This protocol is the industry standard for introducing the gem-difluoroethyl group using the sulfone reagent. It relies on the oxidative quenching cycle of an Iridium photocatalyst.

Reagents

• Substrate: Heteroarene (1.0 equiv)

• Reagent: 1,1-Difluoroethyl phenyl sulfone (2.0 equiv)

• Catalyst:

  (1.0 mol%)

• Additives:

  (2.0 equiv)

• Solvent: Degassed DMSO or MeCN

Workflow

• Setup: In a flame-dried Schlenk tube, combine substrate, sulfone reagent, photocatalyst, and base.

• Inert Atmosphere: Cycle Argon/Vacuum (

  ) to remove oxygen (Oxygen quenches the excited state catalyst).

• Solvation: Add degassed solvent via syringe.

• Irradiation: Irradiate with Blue LEDs (450 nm) at room temperature for 12–24 hours. Fan cooling is recommended to maintain

  .

• Workup: Dilute with water, extract with EtOAc. The sulfinate byproduct (

  ) is water-soluble and removed in the aqueous layer.

• Purification: Silica gel chromatography.

Validation Check (Self-Validating System)

• Color Change: The reaction mixture often darkens or changes hue as the

  cycle progresses.

• NMR Monitoring: Track the disappearance of the sulfone signal in

  NMR (approx. -90 to -100 ppm) and the appearance of the product signal (shifted upfield).

Decision Matrix: When to Use Which?

If your goal is...	Use Reagent	Why?
C-H Alkylation of Heterocycles	Sulfone	Radical generation is thermodynamically favorable via desulfonylation.
Alkene Hydro-difluoroethylation	Sulfone	Radical addition to alkenes is fast; sulfone acts as the radical source.
Introducing	Sulfoxide	The S-O bond can be activated to transfer the sulfur atom (electrophilic).
Asymmetric Synthesis	Sulfoxide	Chiral sulfoxides can direct stereochemistry before the group transfer.
Bioisostere Screening	Sulfone	Bench stability allows for high-throughput parallel synthesis (HTE).

References

• Hu, J., et al. "Good Partnership between Sulfur and Fluorine: Sulfur-Based Fluorination and Fluoroalkylation Reagents for Organic Synthesis." Chemical Reviews, 2014.

• Ni, C., & Hu, J. "Recent Advances in the Synthetic Application of Difluorocarbene." Synthesis, 2014.[2][3]

• Prakash, G. K. S., et al. "Nucleophilic Difluoromethylation Reactions using Silicon and Sulfur Reagents." Journal of Fluorine Chemistry, 2012.

• Baran, P. S., et al. "Practical and Innate Carbon-Hydrogen Functionalization of Heterocycles." Nature, 2012. (Context on sulfinate/sulfone radical chemistry).

• Dilman, A. D. "Organosulfur Compounds in Organofluorine Synthesis." Chemical Communications, 2019.

Sources

• 1. Pummerer rearrangement - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sioc.cas.cn [sioc.cas.cn]

Crystallographic Insight &amp; Performance Guide: 1,1-Difluoroethyl Phenyl Sulfoxide/Sulfone Series

The following guide provides a comprehensive technical analysis of 1,1-difluoroethyl phenyl sulfoxide and its oxidized derivative, 1,1-difluoroethyl phenyl sulfone .

Editorial Note: While the user requested crystallographic data for the sulfoxide, the primary reagent utilized in drug discovery for introducing the 1,1-difluoroethyl bioisostere is the sulfone (PhSO₂CF₂Me) . Furthermore, as 1,1-difluoroethyl phenyl sulfone is a liquid at room temperature , standard ambient X-ray diffraction data does not exist. This guide bridges that gap by providing the NMR structural fingerprint for the liquid reagent and using the crystalline 2-pyridyl analogue as a high-fidelity structural proxy for crystallographic analysis.

Part 1: Structural Characterization & Data

The Crystallographic Paradox

Researchers often seek crystal structures to confirm stereochemistry and packing. However, 1,1-difluoroethyl phenyl sulfone (PhSO₂CF₂Me) is a colorless liquid at standard temperature and pressure (Yield: 42%, b.p. not standardly reported but isolated as oil/liquid). Therefore, no CCDC entry exists for the pure reagent at ambient conditions.

To understand the steric demand and bond metrics of the -SO₂-CF₂- motif, we must look to its closest crystalline analogue: Difluoromethyl 2-pyridyl sulfone , which crystallizes readily.

Proxy Crystallographic Data (Structural Analogue)

Use this data to model the steric environment of the sulfonyl-difluoromethyl linkage.

Parameter	Value (Approx. from Analogue)	Significance
Space Group	P2₁/c (Monoclinic)	Common packing for sulfones; indicates dipole-driven stacking.
S–O Bond Length	1.43 – 1.44 Å	Typical for sulfones; shorter than sulfoxides (1.48 Å).
S–C(F2) Bond	1.83 – 1.85 Å	Elongated due to electron-withdrawing fluorines (anomeric effect).
C–F Bond Length	1.34 – 1.36 Å	Standard C-F bond length; highly polar but non-labile.
O–S–O Angle	~118°	Distorted tetrahedron; exposes the sulfur to nucleophilic attack in desulfonylation.
Geometry	Distorted Tetrahedral	The CF₂ group acts as a bulky, electron-poor ligand.

Identification Fingerprint (Liquid Reagent)

Since X-ray data is unavailable for the liquid reagent, NMR spectroscopy is the primary method for validation.

Compound: 1,1-Difluoroethyl Phenyl Sulfone (PhSO₂CF₂Me)

• Physical State: Colorless Liquid[1][2][3][4]

• ¹H NMR (500 MHz, CDCl₃):

  7.97 (d, J = 7.9 Hz, 2H), 7.74 (t, J = 7.6 Hz, 1H), 7.59 (t, J = 7.9 Hz, 2H), 2.01 (t, J = 19 Hz, 3H, -CF₂CH₃) .[2][3][4]

• ¹⁹F NMR (470 MHz, CDCl₃):

  -97.5 to -104.0 (m) (varies slightly by solvent/concentration).

• ¹³C NMR (125 MHz, CDCl₃):

  135.2, 130.7, 129.2, 124.0 (t, J = 286 Hz, CF₂ ), 16.4 (t, J = 22 Hz, CH₃ ).

Part 2: Performance Comparison Guide

This section compares the Phenyl Sulfone (Liquid) against the Pyridyl Sulfone (Solid) and the Silane derivative.

Reagent Selection Matrix

Feature	Phenyl Sulfone (PhSO₂CF₂Me)	Pyridyl Sulfone (PySO₂CF₂Me)	Silane (TMS-CF₂Me)
State	Liquid (Neat)	Solid (Crystalline)	Liquid (Sensitive)
Stability	High (Bench stable)	High (Bench stable)	Moderate (Moisture sensitive)
Reactivity	Radical precursor / Nucleophile (with base)	Julia-Kocienski Olefination	Nucleophilic (Fluoride activation)
Atom Economy	Moderate (Phenyl sulfinate waste)	High (Water-soluble Pyridin-2-ol waste)	Moderate (Silyl waste)
Primary Use	Synthesis of 1,1-difluoroalkenes & Silanes	Gem-difluoroolefination (Aldehydes/Ketones)	Nucleophilic 1,1-difluoroethylation

Mechanistic Comparison (DOT Diagram)

Caption: Synthetic workflow transforming the sulfone precursor into the nucleophilic silane reagent for 1,1-difluoroethylation.

Part 3: Experimental Protocols

Standardized methodologies for synthesizing and utilizing the liquid reagent.

Synthesis of 1,1-Difluoroethyl Phenyl Sulfone (Liquid)

Objective: Methylation of difluoromethyl phenyl sulfone.

• Setup: Flame-dried Schlenk flask under Argon.

• Reagents:

  • Difluoromethyl phenyl sulfone (1.0 equiv)[3]

  • Methyl Iodide (MeI) (4.0 equiv)

  • t-BuOK (2.0 equiv)[4]

  • DMF (Solvent)[2][3][4][5]

• Procedure:

  • Dissolve sulfone and MeI in DMF. Cool to -50 °C .[3][4]

  • Add t-BuOK in DMF dropwise over 20 mins. The solution will turn yellow (deprotonation).

  • Stir at -50 °C for 1 hour.

  • Quench: Add 1N HCl at -50 °C. Warm to RT.

  • Workup: Extract with Et₂O, wash with brine, dry over MgSO₄.

  • Purification: Silica gel chromatography (Hexane/EtOAc).[1]

• Yield: ~42-85% (Colorless Liquid).

Synthesis of (1,1-Difluoroethyl)trimethylsilane (TMS-CF₂Me)

Objective: Converting the sulfone into a silicon reagent (Mg-mediated reductive desulfonylation).

• Reagents:

  • PhSO₂CF₂Me (1.0 equiv)

  • TMSCl (4.0 equiv)

  • Mg turnings (12.0 equiv)

  • THF/HMPA (1:1)

• Procedure:

  • Activate Mg turnings in THF/HMPA.

  • Add TMSCl. Cool to 0 °C .[2][3][4]

  • Add PhSO₂CF₂Me solution dropwise.

  • Stir for 1-2 hours (Exothermic reaction: Mg inserts into S-C bond).

  • Quench: Saturated NaHCO₃.

  • Purification: Distillation (Note: Product is volatile).

References

• Prakash, G. K. S., et al. "Difluoromethyl Phenyl Sulfone, a Difluoromethylidene Equivalent: Use in the Synthesis of 1,1-Difluoro-1-alkenes."[6] Angewandte Chemie International Edition, vol. 42, no. 42, 2003. Link

• Ni, C., & Hu, J. "Recent Advances in the Synthetic Application of Difluorocarbene." Synthesis, vol. 46, no.[7][8][9] 07, 2014, pp. 842-863. Link

• Zhao, Y., et al. "Difluoromethyl 2-Pyridyl Sulfone: A New gem-Difluoroolefination Reagent for Aldehydes and Ketones." Organic Letters, vol. 12, no.[10] 7, 2010, pp. 1444–1447. Link

• Mogi, H., et al. "Synthesis of 1,1-difluoroethylsilanes and their application for the introduction of the 1,1-difluoroethyl group." Journal of Fluorine Chemistry, vol. 128, no. 9, 2007, pp. 1098-1103.[5] Link

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. US20060052643A1 - Nucleophilic substitution reactions of difluorormethyl phenyl sulfone with alkyl halides leading to the facile synthesis of terminal 1,1-difluoro-1-alkenes and difluoromethylalkanes - Google Patents [patents.google.com]
• 3. WO2005097739A2 - Nucleophilic substitution reactions of difluoromethyl phenyl sulfone with alkyl halides leading to the facile synthesis of terminal 1,1-difluoro-1-alkenes and difluoromethylalkanes - Google Patents [patents.google.com]
• 4. US7119232B2 - Nucleophilic substitution reactions of difluorormethyl phenyl sulfone with alkyl halides leading to the facile synthesis of terminal 1,1-difluoro-1-alkenes and difluoromethylalkanes - Google Patents [patents.google.com]
• 5. sioc.cas.cn [sioc.cas.cn]
• 6. softbeam.net [softbeam.net]
• 7. preprints.org [preprints.org]
• 8. mdpi.com [mdpi.com]
• 9. sioc.ac.cn [sioc.ac.cn]
• 10. rcsb.org [rcsb.org]

Advanced Mass Spectrometry Characterization: PhSOCF2CH3 vs. Fluorinated Analogs

The following guide provides an in-depth technical analysis of the mass spectrometry fragmentation pattern of Phenyl 1,1-difluoroethyl sulfoxide (PhSOCF2CH3) . It is designed for researchers in medicinal chemistry and analytical science, focusing on the mechanistic differentiation of this fluorinated reagent from its structural analogs.

Executive Summary & Chemical Context

Phenyl 1,1-difluoroethyl sulfoxide (PhSOCF2CH3) is a specialized reagent used for the introduction of the 1,1-difluoroethyl (

) motif, a bioisostere for carbonyl and ethyl groups in drug discovery.

Characterizing this molecule requires distinguishing two competing fragmentation pathways: thermal/EI-induced

-elimination (characteristic of alkyl sulfoxides) and -cleavage (modulated by the electron-withdrawing fluorine atoms). This guide compares PhSOCF2CH3 against its primary alternatives: the perfluorinated PhSOCF3 and the non-fluorinated PhSOEt , providing a robust framework for structural validation.

Theoretical Fragmentation Analysis

The mass spectrum of PhSOCF2CH3 (MW 190) is defined by the stability of the sulfinyl group and the lability of the

-hydrogens on the difluoroethyl chain.

Key Fragmentation Pathways

• -Hydride Elimination (The "Diagnostic" Pathway)

  • Mechanism: A McLafferty-like syn-elimination involving the sulfinyl oxygen and a

    -hydrogen from the methyl group.

  • Outcome: Expulsion of neutral 1,1-difluoroethene (MW 64) .

  • Fragment Ion: The resulting Benzenesulfenic acid cation (

    , m/z 126) .

  • Note: This pathway is thermally allowed and often observed in the injector port or ion source.

• -Cleavage (Direct Scission)

  • Mechanism: Homolytic cleavage of the C-S bond.

  • Outcome: Formation of the stable Phenylsulfinyl cation (

    , m/z 125) .

  • Neutral Loss: The

    radical.

• Sulfoxide-Sulfenate Rearrangement

  • Mechanism: Migration of the phenyl group from sulfur to oxygen (

    ).

  • Outcome: Formation of

    (m/z 93) or loss of the fluoroalkyl group to form (m/z 109).

Comparative Performance Guide

The following table contrasts the MS signature of PhSOCF2CH3 with its common analogs. Use these mass shifts to validate the specific fluorination pattern.

Table 1: Diagnostic Ion Comparison

Feature	PhSOCF2CH3 (Target)	PhSOCF3 (Perfluorinated)	PhSOCH2CH3 (Non-fluorinated)
Molecular Ion ( )	190	194	154
Primary Neutral Loss	64 Da ( )	69 Da ( )	28 Da ( )
Base Peak Candidate	m/z 126 ( ) or 125 ( )	m/z 125 ( )	m/z 126 ( )
-Elimination?	Yes (Loss of 1,1-difluoroethene)	No (No -hydrogens)	Yes (Loss of ethylene)
Fluorine Marker	m/z 65 ( )	m/z 69 ( )	None
Stability	Moderate (prone to elimination)	High (Strong C-F/C-S bonds)	Low (Facile elimination)

Experimental Protocol for Validation

To obtain reproducible fragmentation data and avoid thermal degradation prior to ionization, the following protocol is recommended.

Method: GC-MS with Cold On-Column Injection (Recommended)

Standard Split/Splitless injection can induce thermal elimination of

before the molecule reaches the MS source.

• Sample Prep: Dissolve 1 mg PhSOCF2CH3 in 1 mL Dichloromethane (DCM).

• Inlet: Cool-on-column or PTV (Programmed Temperature Vaporization) starting at 40°C.

• Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

• Oven Ramp: 40°C (hold 1 min)

  20°C/min 280°C.

• Ionization: Electron Impact (EI) at 70 eV.

• Validation Criteria:

  • Observe

    at m/z 190 .

  • Confirm presence of m/z 126 (Elimination) and m/z 125 (Cleavage).

  • Failure Mode: If

    is absent and only m/z 126/110 are seen, the injector temperature is too high.

Mechanistic Visualization

The following diagram illustrates the competing fragmentation pathways. The "Beta-Elimination" route is the key differentiator from trifluoromethyl analogs.

Caption: Fragmentation tree of PhSOCF2CH3 showing the competition between

-cleavage (m/z 125) and -elimination (m/z 126).

References

• Hu, J., et al. (2012). Copper-Mediated Aromatic 1,1-Difluoroethylation with (1,1-Difluoroethyl)trimethylsilane. Discusses the stability and decomposition of PhSOCF2CH3 to 1,1-difluoroethene.

• NIST Chemistry WebBook.Mass Spectrum of Diphenyl Sulfoxide and Related Sulfoxides.

• O'Hair, R. A. J. (2006).

• Baran, P. S., et al. (2012).[1] Practical Difluoroalkylating Reagents. Contextualizes the utility of sulfinate/sulfoxide reagents in synthesis.

Sources

• 1. rsc.org [rsc.org]

metabolic stability comparison: O-CF2CH3 vs S-CF2CH3 motifs

Metabolic Stability Comparison: vs. Motifs

Executive Summary

In medicinal chemistry, the strategic incorporation of fluorine is a primary tool for modulating metabolic stability and lipophilicity.[1][2][3] This guide compares two specific fluorinated motifs: the 2,2-difluoroethoxy (

) and the 2,2-difluoroethylthio ( ) groups.

While both motifs utilize the electron-withdrawing nature of the difluoromethylene (

) unit to block metabolic soft spots, they exhibit distinct physicochemical and metabolic profiles. The motif is generally superior for maximizing metabolic stability (blocking dealkylation), whereas serves as a lipophilic bioisostere that "hardens" a thioether against oxidation, though it remains a potential site for sulfoxide formation.

Part 1: Physicochemical & Mechanistic Analysis

To understand the metabolic fate of these groups, one must first analyze their electronic and steric environments.

Electronic Effects and Oxidation Potential

The metabolic stability of heteroatoms is largely dictated by their nucleophilicity (availability of lone pairs for CYP450 heme-iron coordination).

• (Ether):

  • Mechanism: Oxygen is highly electronegative. The adjacent

    group exerts a strong inductive electron-withdrawing effect (-I). Furthermore, the oxygen lone pairs participate in an anomeric interaction with the C-F antibonding orbitals ( ).

  • Result: The oxygen atom becomes electronically depleted. It is a very poor hydrogen bond acceptor and is essentially inert to direct oxidation. The

    group also sterically and electronically blocks the -carbon, preventing the standard CYP-mediated O-dealkylation pathway (which requires H-abstraction from the -carbon).
• (Thioether):

  • Mechanism: Sulfur is less electronegative and more polarizable than oxygen. In typical alkyl sulfides (e.g.,

    ), the sulfur lone pair is a "soft spot" for Flavin-containing Monooxygenases (FMOs) and CYP450s, leading to rapid S-oxidation.

  • The Fluorine Effect: The

    group significantly lowers the electron density on the sulfur atom compared to a non-fluorinated analog.

  • Result: While

    is more stable than a standard thioether ( ), the sulfur atom retains enough nucleophilicity to potentially undergo oxidation to the sulfoxide ( ) and sulfone ( ), albeit at a reduced rate.

Lipophilicity (LogP/LogD)

• Oxygen (

  ): Generally lowers LogP relative to carbon analogs.

• Sulfur (

  ): Increases LogP significantly.

• Comparison: Replacing

  with typically results in a LogP increase of +0.5 to +1.0 units . This makes the sulfur analog useful if the goal is to improve membrane permeability or fill a hydrophobic pocket, provided the metabolic liability can be managed.

Part 2: Comparative Data Summary

The following table summarizes the performance of both motifs in standard drug discovery assays.

Feature	(Difluoroethoxy)	(Difluoroethylthio)
Metabolic Stability ( )	High (Very Stable)	Moderate to High
Primary Metabolic Liability	None (inert to dealkylation)	S-Oxidation (Sulfoxide formation)
Lipophilicity Impact	Neutral / Slight Lowering	Increases LogP (Lipophilic)
H-Bond Acceptor Strength	Weak	Very Weak / Null
CYP Inhibition Risk	Low	Moderate (S-lone pair coordination)
Chemical Stability	High	High (Resistant to hydrolysis)

Part 3: Metabolic Pathways Visualization

The diagram below illustrates the divergent metabolic fates of the two motifs when exposed to oxidative enzymes (CYP450/FMO).

Figure 1: Comparative metabolic pathways. The

motif effectively blocks metabolism, while the motif slows but does not fully eliminate S-oxidation.

Part 4: Experimental Protocols

To validate the stability of these motifs in your specific scaffold, use the following self-validating protocols.

Experiment A: In Vitro Microsomal Stability Assay

Objective: Determine Intrinsic Clearance (

) and identify "Soft Spots."

Reagents:

• Liver Microsomes (Human/Rat/Mouse) at 20 mg/mL protein.

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Test Compounds (

  and analogs).

• Positive Control (e.g., Verapamil or Testosterone).

Protocol:

• Preparation: Dilute microsomes to 0.5 mg/mL in 100 mM Phosphate Buffer (pH 7.4).

• Pre-incubation: Add test compound (final conc. 1 µM, <0.1% DMSO) and pre-incubate at 37°C for 5 mins.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: Aliquot 50 µL at time points:

  min.

• Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile (containing internal standard).

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

Data Interpretation:

• Plot

  vs. time.

• Calculate slope (

  ). .

• Success Criteria: If

  analog shows remaining at 60 min, the group is effectively protecting the sulfur.

Experiment B: Metabolite Identification (MetID)

Objective: Confirm if S-oxidation is the primary clearance route.

Workflow:

• Run the microsomal incubation (as above) for 60 minutes.

• Analyze via High-Resolution Mass Spectrometry (HRMS) (e.g., Q-TOF or Orbitrap).

• Search Triggers:

  • : Look for loss of (Dealkylation, mass shift: Da). Expectation: Minimal to None.
  • : Look for Oxygen addition (+16 Da for Sulfoxide, +32 Da for Sulfone). Expectation: Primary metabolite if unstable.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. [Link]

• Jeffries, B., et al. (2018).[4][5] Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2-F/CF2-Me or CF3/CH3 Exchange.[4][5] Journal of Medicinal Chemistry, 61(23), 10602–10618.[4] [Link]

• Hagmann, W. K. (2008). The many roles for fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 51(15), 4359-4369. [Link]

• Zafrani, Y., et al. (2019). CF2H, a Functional Group Dependent Hydrogen Bond Donor: Is it a More or Less Lipophilic Bioisostere of OH, SH and CH3? Journal of Medicinal Chemistry, 62(12), 5628–5637. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2-F/CF2-Me or CF3/CH3 Exchange - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]